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  • Product: Bopindolol Malonate
  • CAS: 82857-38-3

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to Bopindolol Malonate: Chemical Structure, Properties, and Pharmacological Profile

Abstract Bopindolol is a potent, long-acting, non-selective β-adrenergic receptor antagonist engineered as an ester prodrug. This design confers a unique pharmacokinetic profile, allowing for sustained therapeutic effect...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

Bopindolol is a potent, long-acting, non-selective β-adrenergic receptor antagonist engineered as an ester prodrug. This design confers a unique pharmacokinetic profile, allowing for sustained therapeutic effects with once-daily dosing. A distinguishing feature of its active metabolite is the presence of intrinsic sympathomimetic activity (ISA), which imparts partial agonist effects, mitigating some of the common drawbacks of pure β-blockade, such as excessive bradycardia. This technical guide provides a comprehensive overview of bopindolol malonate, intended for researchers, medicinal chemists, and drug development professionals. It delves into its chemical structure, physicochemical properties, mechanism of action, pharmacokinetics, and analytical methodologies, offering a holistic understanding of this complex therapeutic agent.

Introduction: A Prodrug Approach to Sustained Beta-Blockade

Bopindolol malonate is a second-generation, non-selective beta-blocker used in the management of cardiovascular conditions, most notably hypertension and angina pectoris.[1][2] Its design as a lipophilic benzoate ester prodrug is a key innovation, facilitating oral absorption and subsequent hydrolysis by plasma and tissue esterases into its active form.[1][3][4] This bioactivation strategy not only ensures a prolonged duration of action exceeding 24 hours but also contributes to a favorable tolerability profile.[1][3][5]

Unlike many beta-blockers, the active metabolite of bopindolol possesses mild intrinsic sympathomimetic activity (ISA), meaning it acts as a partial agonist at the β-adrenoceptor.[2][6] This nuanced mechanism allows it to block the effects of high catecholamine levels (e.g., during exercise) while providing a low level of receptor stimulation at rest, thereby reducing the risk of severe bradycardia and peripheral vasoconstriction.[3] This guide will explore the scientific underpinnings of bopindolol malonate, from its molecular structure to its clinical application.

Chemical Identity and Physicochemical Properties

The chemical integrity and physical characteristics of a drug substance are foundational to its formulation, delivery, and biological activity. Bopindolol is administered as a malonate salt to enhance its stability and solubility.[7]

Chemical Structure

Bopindolol itself is the benzoate ester of its active metabolite. The active metabolite, known as hydrolyzed bopindolol or by its research code 18-502, is structurally identified as 4-(3-tert-butylamino-2-hydroxypropoxy)-2-methylindole.[8] The malonate salt is formed with propanedioic acid.

  • Bopindolol (Base): (RS)-1-(tert-butylamino)-3-[(2-methyl-1H-indol-4-yl)oxy]propan-2-yl benzoate[9]

  • Bopindolol Malonate: [1-(tert-butylamino)-3-[(2-methyl-1H-indol-4-yl)oxy]propan-2-yl] benzoate;propanedioic acid[7]

  • Active Metabolite (18-502): 4-(3-tert-butylamino-2-hydroxypropoxy)-2-methylindole

The ester linkage in the bopindolol molecule is the critical feature for its prodrug function, designed for enzymatic cleavage post-absorption.

Prodrug activation of Bopindolol Malonate.
Physicochemical Data

The physicochemical properties of bopindolol malonate dictate its behavior in both pharmaceutical formulations and biological systems. Its moderate lipophilicity and basic nature are key to its absorption and distribution.

PropertyValueSource
Molecular Formula C₂₃H₂₈N₂O₃ • C₃H₄O₄[10]
Molecular Weight 484.54 g/mol [10]
Appearance White to pale yellow crystalline powder[1]
pKa (strongest basic) ~9.29[3]
logP (calculated) 4.7[3]
Solubility Sparingly soluble in water (~3.3 mg/mL); Soluble in DMSO[3][8]
Storage Store lyophilized at -20°C, desiccated. Stable for 36 months.[11]

Pharmacology and Mechanism of Action

Bopindolol's therapeutic effects are mediated by its active metabolite, which acts as a non-selective antagonist at β₁- and β₂-adrenergic receptors.[2] This blockade prevents endogenous catecholamines like epinephrine and norepinephrine from binding to these receptors, resulting in key cardiovascular effects.[2]

  • β₁-Receptor Blockade (Heart, Kidneys): Leads to a decrease in heart rate (negative chronotropy), reduced myocardial contractility (negative inotropy), and lower cardiac output.[2] It also suppresses renin release from the kidneys, attenuating the renin-angiotensin-aldosterone system and contributing to blood pressure reduction.[3][5]

  • β₂-Receptor Blockade (Lungs, Vasculature): Can influence vascular tone and may cause bronchoconstriction in susceptible individuals, a characteristic of non-selective beta-blockers.[3]

The Role of Intrinsic Sympathomimetic Activity (ISA)

The most distinctive feature of bopindolol's active form is its intrinsic sympathomimetic activity (ISA), classifying it as a partial agonist.[2][6] A partial agonist binds to the receptor and elicits a response that is lower than that of a full agonist (like epinephrine).

Causality: The molecular basis for ISA lies in the ability of the drug to induce a sub-maximal conformational change in the G-protein coupled receptor (GPCR). While a full agonist stabilizes a fully active receptor conformation leading to robust G-protein coupling and high adenylyl cyclase activity, a partial agonist stabilizes an intermediate conformation.[6] This results in a less efficient G-protein activation and a modest increase in cAMP production, but it is sufficient to prevent the profound receptor inactivity seen with pure antagonists.[6]

This dual action is clinically significant:

  • At Rest (Low Sympathetic Tone): The partial agonism provides a low level of β-receptor stimulation, preventing excessive bradycardia.[3]

  • During Stress/Exercise (High Sympathetic Tone): The drug acts as a competitive antagonist, blocking the much stronger effects of high catecholamine levels, thereby controlling heart rate and blood pressure.

ISA_Mechanism cluster_1 Receptor Interaction cluster_2 Cellular Response Full_Agonist Full Agonist (e.g., Epinephrine) Receptor β-Adrenergic Receptor (GPCR) Full_Agonist->Receptor Binds G_Protein G-Protein Activation note1 Maximal Activation Full_Agonist->note1 Partial_Agonist Partial Agonist (Bopindolol Metabolite with ISA) Partial_Agonist->Receptor Binds note2 Sub-maximal Activation Partial_Agonist->note2 Antagonist Pure Antagonist (e.g., Propranolol) Antagonist->Receptor Binds note3 No Activation (Blocks Agonist) Antagonist->note3 Receptor->G_Protein Couples & Activates Adenylyl_Cyclase Adenylyl Cyclase Activity G_Protein->Adenylyl_Cyclase Stimulates cAMP cAMP Production Adenylyl_Cyclase->cAMP Synthesizes Response Physiological Response cAMP->Response Mediates

Mechanism of Action at the β-Adrenoceptor.

Pharmacokinetic Profile

The clinical utility of bopindolol is heavily influenced by what the body does to the drug. Its prodrug nature and the properties of its active metabolite result in a favorable pharmacokinetic profile for managing chronic conditions like hypertension.

Absorption, Distribution, Metabolism, and Excretion
  • Absorption: Bopindolol is well-absorbed after oral administration.[3] The active metabolite reaches peak plasma concentrations (Tmax) within 1 to 2 hours.[3]

  • Metabolism: The parent compound, bopindolol, has a low affinity for beta-receptors and relies on rapid, first-pass hydrolysis by plasma esterases to form its highly potent active metabolite, hydrolyzed bopindolol (18-502).[7][8] This metabolite is responsible for the drug's therapeutic effects.[8] A secondary, less potent active metabolite (20-785) is also formed through further biotransformation.[8]

  • Distribution: While specific plasma protein binding data for bopindolol is scarce, related moderately lipophilic beta-blockers like pindolol exhibit significant protein binding (~71%).[12] This property can influence the drug's volume of distribution and half-life.

  • Excretion: The drug and its metabolites are primarily excreted via the renal route.[2]

Pharmacokinetic Parameters

The following table summarizes key pharmacokinetic parameters for the active metabolite of bopindolol.

ParameterValueNotesSource
Bioavailability (F) ~70%For the active metabolite after oral administration.[13]
Time to Peak (Tmax) 1 - 2 hoursFor the active metabolite.[3]
Half-life (t½) Increased by ~40% in elderly subjectsDemonstrates age-dependent changes in elimination.[14][15]
AUC(0-24h) Increased by 26-41% in elderly subjectsReflects higher overall drug exposure in the elderly.[14][15]
Duration of Action > 24 hoursAllows for effective once-daily dosing.[1][3]

Analytical Methodologies

Accurate and precise quantification of bopindolol malonate in pharmaceutical formulations is crucial for quality control. High-Performance Liquid Chromatography (HPLC) is a standard and reliable method.

HPLC Protocol for Bopindolol Malonate in Tablets

This protocol is adapted from official monographs and provides a self-validating system for the determination of bopindolol malonate.[16] The principle involves chromatographic separation on a C18 column followed by UV detection.

Step 1: Preparation of Solutions

  • Mobile Phase: Prepare a suitable mixture of an aqueous buffer (e.g., 0.05 M acetic acid-sodium acetate, pH 4.0) and an organic solvent like acetonitrile. A typical ratio might be a gradient or isocratic mixture depending on the specific method validation.

  • Standard Solution Preparation:

    • Accurately weigh ~28 mg of Bopindolol Malonate Reference Standard (RS), previously dried.

    • Dissolve in 0.05 M acetic acid-sodium acetate buffer (pH 4.0) to make exactly 200 mL (Stock A).

    • Pipette 1 mL of Stock A and dilute to 200 mL with the same buffer (Stock B).

    • Pipette 20 mL of Stock B and add acetonitrile to make exactly 25 mL. This is the final Standard Solution.

  • Sample Solution Preparation:

    • Weigh and finely powder no fewer than 20 tablets.

    • Accurately weigh a portion of the powder equivalent to one tablet's labeled amount of bopindolol malonate.

    • Transfer to a volumetric flask and add the aqueous buffer to dissolve the active ingredient, using sonication if necessary.

    • Dilute to a known volume (V') to achieve a target concentration of ~0.71 µg/mL.

    • Filter the solution through a 0.5 µm or smaller membrane filter, discarding the initial portion.

    • Pipette 4 mL of the filtrate and add acetonitrile to make exactly 5 mL. This is the final Sample Solution.

Step 2: Chromatographic Conditions

  • HPLC System: A standard liquid chromatograph equipped with a UV detector.

  • Column: Octadecylsilanized silica gel for liquid chromatography (C18), 4.6 mm x 15 cm, 5 µm particle size.

  • Column Temperature: 25°C.

  • Detection Wavelength: 268 nm.

  • Flow Rate: Typically 1.0 mL/min.

  • Injection Volume: 100 µL.

Step 3: System Suitability and Analysis

  • System Suitability: Inject a solution containing bopindolol and a resolution marker (e.g., benzophenone) to ensure the resolution between the two peaks is not less than 10. The relative standard deviation (RSD) for replicate injections of the Standard Solution should be not more than 2.0%.

  • Analysis: Inject the Standard Solution and Sample Solution into the chromatograph. Record the peak areas.

Step 4: Calculation Calculate the dissolution rate or content of bopindolol malonate (C₂₃H₂₈N₂O₃·C₃H₄O₄) using the peak areas from the sample (AT) and standard (AS) solutions and the known concentration of the RS.

HPLC_Workflow cluster_prep Solution Preparation cluster_hplc HPLC Analysis cluster_data Data Processing prep_std Prepare Standard Solution (from Bopindolol RS) setup Set Up HPLC System (C18 Column, UV 268 nm) prep_std->setup prep_smp Prepare Sample Solution (from Tablets) prep_smp->setup suitability Perform System Suitability Test setup->suitability inject Inject Standard & Sample Solutions (100 µL) suitability->inject If suitable acquire Acquire Chromatograms inject->acquire integrate Integrate Peak Areas (AT and AS) acquire->integrate calculate Calculate Bopindolol Content/Dissolution integrate->calculate

Workflow for HPLC Analysis of Bopindolol Malonate.

Clinical Applications and Considerations

Bopindolol malonate is primarily indicated for the treatment of mild to moderate essential and renovascular hypertension.[1] Clinical studies have demonstrated its antihypertensive efficacy to be comparable to other established beta-blockers like atenolol, metoprolol, and propranolol.[1][4] Its long duration of action supports a convenient once-daily dosing regimen, which may improve patient adherence.[1]

Due to its ISA, bopindolol may be a preferred option for hypertensive patients who have a tendency towards bradycardia. Furthermore, unlike some beta-blockers that can adversely affect lipid profiles, bopindolol has been shown to have a neutral or even beneficial effect on plasma lipoproteins over the long term.[13]

Conclusion

Bopindolol malonate stands as a well-designed therapeutic agent that leverages a prodrug strategy to achieve sustained, non-selective β-adrenergic blockade. Its key differentiator, the intrinsic sympathomimetic activity of its active metabolite, provides a nuanced pharmacological profile that balances efficacy with a reduced risk of common side effects like bradycardia. For drug development professionals and researchers, bopindolol serves as an excellent case study in rational drug design, demonstrating how chemical modification can optimize pharmacokinetic and pharmacodynamic properties to meet specific clinical needs. A thorough understanding of its chemical structure, prodrug activation, receptor interaction, and analytical quantification is essential for its effective study and application.

References

  • Kuujia.com. 62658-64-4(bopindolol malonate). (n.d.). Retrieved February 4, 2026, from [Link]

  • Grokipedia. Bopindolol. (n.d.). Retrieved February 4, 2026, from [Link]

  • Šíma, J., & Štěrba, V. (2019). Survey of Pharmacological Activity and Pharmacokinetics of Selected β-Adrenergic Blockers in Regard to Their Stereochemistry. Molecules, 24(4), 697. MDPI. Available from: [Link]

  • Aellig, W. H. (1982). Bopindolol: a new long acting beta-receptor antagonist; its effects on haemodynamics, and on the renin response to tilting. British Journal of Clinical Pharmacology, 14(2), 187–193. PubMed. Available from: [Link]

  • Japanese Pharmacopoeia. Bopindolol Malonate Tablets. (n.d.). Retrieved February 4, 2026, from [Link]

  • Wikipedia. Bopindolol. (2023). Retrieved February 4, 2026, from [Link]

  • van Brummelen, P., & Bühler, F. R. (1988). Plasma lipid fractions during bopindolol treatment in hypertensive patients. Journal of cardiovascular pharmacology, 12 Suppl 1, S51-5. PubMed. Available from: [Link]

  • Global Substance Registration System (GSRS). BOPINDOLOL MALONATE. (n.d.). Retrieved February 4, 2026, from [Link]

  • Patsnap Synapse. What is the mechanism of Bopindolol Malonate?. (2024). Retrieved February 4, 2026, from [Link]

  • Holmes, D., Nuesch, E., Houle, J. M., & Rosenthaler, J. (1991). Steady state pharmacokinetics of hydrolysed bopindolol in young and elderly men. European Journal of Clinical Pharmacology, 41(2), 175–178. PubMed. Available from: [Link]

  • Global Substance Registration System (GSRS). BOPINDOLOL, (R)-. (n.d.). Retrieved February 4, 2026, from [Link]

  • van den Meiracker, A. H., Man in 't Veld, A. J., & Schalekamp, M. A. (1988). The clinical pharmacology of bopindolol, a new long-acting beta-adrenoceptor antagonist, in hypertension. Clinical Pharmacology & Therapeutics, 43(4), 362–371. PubMed. Available from: [Link]

  • AdooQ Bioscience. Bopindolol malonate. (n.d.). Retrieved February 4, 2026, from [Link]

  • Harron, D. W., Goa, K. L., & Langtry, H. D. (1991). Bopindolol. A review of its pharmacodynamic and pharmacokinetic properties and therapeutic efficacy. Drugs, 41(1), 130–149. PubMed. Available from: [Link]

  • Nagatomo, T., Hosohata, Y., Ohnuki, T., Nakamura, T., Hattori, K., Suzuki, J., ... & Ishida, H. (2001). Bopindolol: pharmacological basis and clinical implications. Cardiovascular drug reviews, 19(1), 9-24. PubMed. Available from: [Link]

  • Jaillon, P. (1990). Relevance of intrinsic sympathomimetic activity for beta blockers. The American journal of cardiology, 66(9), 21C-24C. PubMed. Available from: [Link]

  • Lymperopoulos, A., Rengo, G., & Koch, W. J. (2013). Conducting the G-protein Coupled Receptor (GPCR) Signaling Symphony in Cardiovascular Diseases: New Therapeutic Approaches. Circulation research, 112(1), 163-178. NIH. Available from: [Link]

  • Taylor, E. A., & Turner, P. (1981). The distribution of propranolol, pindolol and atenolol between human erythrocytes and plasma. British journal of clinical pharmacology, 12(4), 543–548. NIH. Available from: [Link]

  • Nagatomo, T., Hattori, K., Ohnuki, T., Hosohata, Y., & Ishida, H. (1999). Antioxidative Action of the .BETA.Adrenoceptor Antagonist Bopindolol and Its Metabolite 18-502. Methods and findings in experimental and clinical pharmacology, 21(1), 21-5. ResearchGate. Available from: [Link]

  • Scribd. Pindolol Tablets. (n.d.). Retrieved February 4, 2026, from [Link]

  • Taylor & Francis. Intrinsic sympathomimetic activity – Knowledge and References. (n.d.). Retrieved February 4, 2026, from [Link]

  • Wikipedia. Plasma protein binding. (2023). Retrieved February 4, 2026, from [Link]

  • Clark, R. B., Goka, T. J., Green, S. A., & Barber, R. (1991). Molecular mechanism of beta-adrenergic receptor blockers with intrinsic sympathomimetic activity. The Journal of biological chemistry, 266(18), 11647–11653. PubMed. Available from: [Link]

  • Urbanek, M., Krivánková, L., & Bocek, P. (2002). Determination of bopindolol in pharmaceuticals by capillary isotachophoresis. Journal of pharmaceutical and biomedical analysis, 28(3-4), 651–657. PubMed. Available from: [Link]

  • Aellig, W. H. (1988). Clinical pharmacological studies with the long-acting beta-adrenoceptor blocking drug bopindolol. Journal of cardiovascular pharmacology, 12 Suppl 1, S21-6. PubMed. Available from: [Link]

  • Journal of Food and Drug Analysis. (2011). Validated stability-indicating HPLC method for the separation of pindolol enantiomers and its related substances. 19(1), 75-84. Available from: [Link]

  • YouTube. Intrinsic Sympathetic Activity. (2020). Retrieved February 4, 2026, from [Link]

  • ResearchGate. (2022). QbD-Guided RP-HPLC Method Development and Validation for Bisoprolol and Perindopril in Pure and Formulated Dosage Forms. Retrieved February 4, 2026, from [Link]

  • Rasayan Journal of Chemistry. (2011). DEVELOPMENT AND VALIDATION OF NEW HPLC METHOD FOR THE ESTIMATION OF PERINDOPRIL IN TABLET DOSAGE FORMS. 4(2), 373-376. Available from: [Link]

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Sources

Exploratory

Introduction: The Strategic Design of Bopindolol Malonate

An In-Depth Technical Guide to the Synthesis and Purification of Bopindolol Malonate Bopindolol is a potent, non-selective β-adrenergic receptor antagonist engineered for the management of cardiovascular conditions, most...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Synthesis and Purification of Bopindolol Malonate

Bopindolol is a potent, non-selective β-adrenergic receptor antagonist engineered for the management of cardiovascular conditions, most notably hypertension.[1][2][3] It distinguishes itself within the therapeutic class of beta-blockers through its long-acting profile and intrinsic sympathomimetic activity (ISA), which allows it to partially stimulate β-adrenergic receptors.[2][3][4][5] This ISA can mitigate some common side effects of pure beta-blockade, such as severe bradycardia.[2]

From a chemical standpoint, bopindolol is a prodrug of pindolol, meaning it is metabolically converted to its active form in the body.[6] The synthesis strategy centers on a benzoyl ester prodrug approach, where the active metabolite, 1-(tert-butylamino)-3-(2-methyl-1H-indol-4-yloxy)propan-2-ol, is chemically masked to enhance its bioavailability and duration of action.[7] The final drug substance is prepared as a malonate salt, bopindolol malonate, to improve its physicochemical properties for formulation.

This guide provides a comprehensive technical overview of the synthetic pathways and purification methodologies critical to the manufacturing of high-purity bopindolol malonate, tailored for researchers and professionals in drug development. We will explore the causality behind key experimental choices, detail validated protocols, and outline the analytical techniques required for quality control.

Part 1: The Synthetic Pathway to Bopindolol

The synthesis of bopindolol is a multi-step process that requires precise control over reaction conditions to ensure high yield and stereochemical integrity. The overall process can be logically divided into two primary stages: the construction of the core alcohol precursor and its subsequent esterification to form the bopindolol base.

Stage 1: Synthesis of the Alcohol Precursor

The foundational route begins with 4-hydroxy-2-methyl-1H-indole and proceeds through a critical epoxide intermediate.[7][8]

  • Alkylation and Epoxide Formation: The process is initiated by forming the sodium salt of 4-hydroxy-2-methyl-1H-indole. This phenoxide intermediate then undergoes a nucleophilic substitution reaction with epichlorohydrin. This reaction, typically conducted under a nitrogen atmosphere at room temperature for 15–24 hours, generates a glycidyl ether (oxirane) intermediate.[8] This intermediate is highly reactive and is generally not isolated, but carried forward directly to the next step. The choice of a strong base is crucial for the complete deprotonation of the phenolic hydroxyl group, driving the reaction forward.

  • Epoxide Ring-Opening: The crude glycidyl ether intermediate is then subjected to a nucleophilic ring-opening reaction with tert-butylamine.[7][8] This step is typically performed in a refluxing solvent such as dioxane for approximately 16 hours.[8] The tert-butylamine selectively attacks the sterically less hindered terminal carbon of the epoxide, yielding the desired secondary alcohol precursor: 1-(tert-butylamino)-3-(2-methyl-1H-indol-4-yloxy)propan-2-ol . The use of an acid-binding agent is often employed to neutralize any generated acidic byproducts. This epoxide route is a standard and reliable method for this class of compounds, as it ensures high purity and allows for control over the stereochemistry at the newly formed chiral center.[8]

Stage 2: Esterification to Bopindolol Base

This final synthetic transformation installs the benzoate ester, converting the active alcohol precursor into the prodrug form.

  • Nucleophilic Acylation: The alcohol precursor is esterified using benzoic anhydride in the presence of a suitable solvent, such as hexamethylphosphoric acid triamide (HMPA).[7][8] The reaction mixture is typically stirred at room temperature for about 20 hours. This allows for a nucleophilic acylation to occur at the secondary hydroxyl group of the precursor.[8]

  • Causality of Reagent Choice: The selection of benzoic anhydride over benzoyl chloride is a key process consideration. Anhydrides are generally less reactive than acid chlorides, which allows the reaction to proceed under milder conditions (0–100°C) with fewer side reactions.[8] This controlled reactivity is critical for preserving the configuration at the asymmetric carbon, preventing racemization and ensuring the stereochemical purity of the final product.[8]

Stage 3: Formation of the Malonate Salt

To produce the final active pharmaceutical ingredient (API), the bopindolol base is converted to its malonate salt. This is achieved through a standard acid-base reaction where the bopindolol free base is reacted with malonic acid in a suitable solvent system.[7] The resulting salt precipitates and can be isolated by filtration. Salt formation is a critical step in drug manufacturing to improve stability, solubility, and handling properties of the API.

Synthesis Workflow Diagram

G cluster_0 Stage 1: Precursor Synthesis cluster_1 Stage 2: Esterification cluster_2 Stage 3: Salt Formation A 4-Hydroxy-2-methyl-1H-indole B Glycidyl Ether Intermediate (via Epichlorohydrin) A->B Alkylation C Alcohol Precursor 1-(tert-butylamino)-3-(2-methyl-1H-indol-4-yloxy)propan-2-ol B->C Ring-Opening (tert-butylamine) D Bopindolol (Free Base) C->D Esterification (Benzoic Anhydride) E Bopindolol Malonate (API) D->E Salt Formation (Malonic Acid)

Caption: The three-stage synthetic pathway for Bopindolol Malonate.

Part 2: Purification and Quality Control

Achieving high purity is a non-negotiable requirement in pharmaceutical manufacturing to ensure patient safety and drug efficacy.[9] The purification strategy for bopindolol malonate involves a combination of techniques applied at different stages of the synthesis to remove unreacted starting materials, reagents, and side-products.

Purification Methodologies

The primary purification techniques employed are acid-base extraction during the work-up and recrystallization for the final API.[7][8][10]

Technique Principle Application Stage Advantages Key Considerations
Acid-Base Extraction Exploits the different solubilities of acidic, basic, and neutral compounds in aqueous and organic phases at varying pH levels.Work-up after esterification to isolate the bopindolol free base.[8]Highly effective for removing acidic (e.g., benzoic acid) and neutral impurities from the basic product.Requires multiple extraction steps and careful control of pH. Emulsion formation can be an issue.
Recrystallization Based on the differential solubility of the target compound and impurities in a specific solvent at different temperatures.Final purification of bopindolol malonate API.[7][10]Can yield very high purity crystalline material. Effective for removing impurities with different solubility profiles.Solvent selection is critical. Product loss can occur in the mother liquor. Requires controlled cooling rates.
Chromatography Separation based on the differential partitioning of compounds between a stationary phase and a mobile phase.Primarily used for analytical quality control (HPLC), but can be scaled for preparative purification if needed.[7][10]High resolving power, capable of separating closely related impurities.Can be expensive and time-consuming for large-scale production. Requires significant solvent usage.
Analytical Characterization for Quality Assurance

A suite of analytical methods is essential to validate the identity, purity, and quality of the final bopindolol malonate product.

  • High-Performance Liquid Chromatography (HPLC): This is the cornerstone of purity analysis. A typical method involves a reversed-phase column with a gradient elution using a buffered mobile phase containing acetonitrile and tetrahydrofuran.[10] System suitability tests, including resolution between bopindolol and a standard (e.g., benzophenone) and repeatability of injections, are mandatory to ensure the validity of the results.[10]

  • Ultraviolet-Visible (UV-Vis) Spectrophotometry: Used for identification, bopindolol malonate exhibits a characteristic absorption maximum between 266 nm and 270 nm when dissolved in ethanol.[10]

  • Infrared (IR) Spectrophotometry: This technique confirms the presence of key functional groups in the molecule. The spectrum of bopindolol malonate shows characteristic absorption bands around 3340 cm⁻¹ (N-H stretch), 1719 cm⁻¹ (ester C=O stretch), and 1266 cm⁻¹ (C-O stretch).[10]

  • Other Techniques: For the structural elucidation of unknown impurities, more advanced techniques like Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are employed.[9][]

Purification and QC Logic

G cluster_0 Synthesis Work-up cluster_1 Final API Purification cluster_2 Quality Control A Crude Bopindolol (Free Base) B Acid-Base Extraction A->B C Purified Bopindolol Base B->C D Crude Bopindolol Malonate C->D E Recrystallization (Acetone) D->E F High-Purity API E->F G Final API Sample F->G H HPLC (Purity) UV-Vis (ID) IR (Structure) G->H I Release Specification Met H->I

Caption: The logical flow from crude product to final, quality-controlled API.

Part 3: Field-Proven Experimental Protocols

The following protocols are based on established methodologies and represent a self-validating system for the synthesis and purification of bopindolol malonate.

Protocol 1: Synthesis of Bopindolol (Free Base)

This protocol is adapted from patent descriptions and should be performed by trained chemists with appropriate safety precautions.

A. Preparation of the Alcohol Precursor

  • Reaction Setup: In a suitable reaction vessel under a nitrogen atmosphere, dissolve 4-hydroxy-2-methyl-1H-indole in an appropriate solvent. Add a strong base (e.g., sodium hydride) portion-wise at a controlled temperature to form the sodium salt.

  • Alkylation: Add epichlorohydrin to the reaction mixture and stir at room temperature for 15-24 hours.[8]

  • Ring-Opening: To the crude intermediate mixture, add tert-butylamine and a solvent like dioxane. Reflux the mixture for 16 hours.[8]

  • Work-up: After cooling, concentrate the mixture under reduced pressure. Perform an aqueous work-up, extracting the product into an organic solvent. Wash the organic layer, dry it over an anhydrous salt (e.g., sodium sulfate), and concentrate to yield the crude alcohol precursor.

B. Esterification

  • Reaction Setup: Dissolve the crude alcohol precursor and benzoic acid in hexamethylphosphoric acid triamide (HMPA).[8]

  • Acylation: Add benzoic anhydride to the solution and stir the mixture at room temperature for approximately 20 hours.[8]

  • Work-up and Extraction: Pour the reaction mixture into ice water and extract the product with diethyl ether.[8]

  • Acid-Base Purification: Wash the ether extract with a dilute acid solution (e.g., tartaric acid) to extract the basic bopindolol into the aqueous phase. Discard the organic layer. Basify the aqueous layer with a base (e.g., ammonia or caustic soda) and re-extract the bopindolol free base into fresh ether.[8]

  • Isolation: Dry the final ether extract over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure to yield bopindolol free base as a solid.

Protocol 2: Purification of Bopindolol Malonate via Recrystallization

This protocol is based on a standard purification method for Bopindolol Malonate Reference Standard (RS).[10]

  • Dissolution: Place the crude bopindolol malonate in a clean Erlenmeyer flask. Add a minimal amount of acetone and warm the mixture gently to achieve complete dissolution.[10]

  • Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. Further cool the flask in an ice bath to maximize crystal formation.

  • Isolation: Separate the formed crystals from the mother liquor by vacuum filtration.

  • Washing: Wash the collected crystals with a small amount of cold acetone to remove any residual soluble impurities.[10]

  • Drying: Dry the purified crystals under reduced pressure with gentle warming to remove all traces of solvent.[10]

  • Repeat (Optional): If the desired purity is not achieved, repeat the recrystallization process. The purity should be checked after each step using a validated HPLC method.

Conclusion

The synthesis and purification of bopindolol malonate is a well-defined process that leverages classic organic chemistry principles to construct a sophisticated prodrug. The key to a successful synthesis lies in the controlled, sequential formation of the alcohol precursor followed by a mild esterification that preserves the molecule's stereochemistry. Purification is equally critical, relying on the fundamental principles of acid-base extraction and recrystallization to achieve the high level of purity required for an active pharmaceutical ingredient. The robust analytical methods outlined provide the necessary framework for quality control, ensuring that each batch of bopindolol malonate meets the stringent specifications for safety, identity, and efficacy. This guide provides the foundational knowledge for researchers and developers to confidently approach the synthesis and purification of this important cardiovascular therapeutic agent.

References

  • Grokipedia. (n.d.). Bopindolol.
  • Japanese Pharmacopoeia. (n.d.). Bopindolol Malonate Tablets.
  • AdooQ Bioscience. (n.d.). Bopindolol malonate. Retrieved from [Link]

  • Patsnap Synapse. (2024). What is the mechanism of Bopindolol Malonate? Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Bopindolol. PubChem Compound Database. Retrieved from [Link]

  • Belal, F., Sharaf El-Din, M., Aly, F., Hefnawy, M., & El-Awady, M. (2012). Fluorometric Determination of Bopindolol and Celiprolol in Pharmaceutical Preparations and Biological Fluids. Journal of Fluorescence, 22(4), 1141–1150. Retrieved from [Link]

  • van den Meiracker, A. H., Man in 't Veld, A. J., van Eck, H. J., & Schalekamp, M. A. (1988). The clinical pharmacology of bopindolol, a new long-acting beta-adrenoceptor antagonist, in hypertension. Clinical Pharmacology & Therapeutics, 43(4), 366-73. Retrieved from [Link]

  • Afshin, T., & Ghandi, M. (2013). Rational synthesis of pindolol imprinted polymer by non-covalent protocol based on computational approach. Journal of the Iranian Chemical Society, 10(6), 1239-1249. Retrieved from [Link]

  • Abiko, Y. (2001). Bopindolol: pharmacological basis and clinical implications. Nihon yakurigaku zasshi. Folia pharmacologica Japonica, 118(3), 183-9. Retrieved from [Link]

  • Kaniansky, D., Zelensky, I., & Vargova, A. (1998). Determination of bopindolol in pharmaceuticals by capillary isotachophoresis. Journal of Pharmaceutical and Biomedical Analysis, 18(4-5), 729-35. Retrieved from [Link]

  • Belal, F., Sharaf El-Din, M., Aly, F., Hefnawy, M., & El-Awady, M. (2012). Fluorometric determination of bopindolol and celiprolol in pharmaceutical preparations and biological fluids. Journal of Fluorescence, 22(4), 1141-50. Retrieved from [Link]

  • Veeprho. (n.d.). Isolation, Purification and Characterisation of Unknown Impurities. Retrieved from [Link]

Sources

Foundational

Bopindolol Malonate: Solubility Profiling & Solvent Selection Guide

[1] Executive Summary Bopindolol malonate (CAS: 82857-38-3) is a non-selective -adrenergic receptor antagonist characterized by a unique ester-prodrug structure.[1] Unlike standard beta-blockers (e.g., pindolol), bopindo...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary

Bopindolol malonate (CAS: 82857-38-3) is a non-selective


-adrenergic receptor antagonist characterized by a unique ester-prodrug structure.[1] Unlike standard beta-blockers (e.g., pindolol), bopindolol possesses a benzoate ester moiety at the 2-position of the indole side chain.[1] This structural modification significantly alters its lipophilicity and solubility profile compared to its parent compound.[1]

For researchers and formulation scientists, bopindolol malonate presents a specific challenge: it is a salt (malonate) designed to enhance stability, yet it retains significant lipophilic character due to the benzoate ester.[1] This guide provides a definitive analysis of its solubility across aqueous and organic media, supported by mechanistic insights and validated experimental protocols.[1]

Key Takeaway: Bopindolol malonate exhibits pH-dependent aqueous solubility (approx. 5 mM or 2.4 mg/mL in water) and high solubility in polar aprotic solvents (DMSO).[1] Its stability is compromised in aqueous solution due to ester hydrolysis, necessitating strict control over solvent choice and storage conditions.[1]

Physicochemical Architecture

To predict solubility behavior, one must first understand the molecular interactions at play.[1] Bopindolol malonate is not a simple salt; it is a supramolecular assembly of a lipophilic cation and a dicarboxylic acid anion.[1]

PropertyValue / DescriptionImpact on Solubility
Molecular Formula

High MW (484.55 g/mol ) reduces entropic gain during dissolution.[1]
Key Moieties Benzoate Ester (Lipophilic) Secondary Amine (Basic, pKa ~9.[1]5) Indole Ring (Aromatic, Hydrophobic)The ester group dominates the lipophilicity, limiting water solubility despite the malonate counter-ion.[1]
Salt Form Hydrogen Malonate (1:[1][2]1)Malonic acid (

,

) improves dissolution rate but does not guarantee high equilibrium solubility in neutral water.[1]
Hygroscopicity ModerateThe salt lattice can absorb moisture, accelerating ester hydrolysis.[1]

Solubility Landscape: Empirical & Theoretical Data[1]

The following data synthesizes pharmacopoeial standards (JP/EP methodologies) and empirical laboratory values.

Aqueous Solubility

Bopindolol malonate is classified as Slightly Soluble in water according to USP definitions (100 to 1000 parts solvent required for 1 part solute).[1]

  • Water (

    
    ): 
    
    
    
    (
    
    
    ) [1].[1]
  • pH Dependency:

    • Acidic pH (pH 1.2 - 4.0): Solubility increases significantly.[1] Protonation of the secondary amine and the indole nitrogen (to a lesser extent) disrupts the crystal lattice.[1]

    • Neutral/Basic pH: Solubility drops as the free base precipitates.[1]

Organic Solvent Profile

The presence of the benzoate ester makes bopindolol malonate highly compatible with polar organic solvents.[1]

Solvent ClassSolventSolubility RatingApplication
Polar Aprotic DMSO Soluble (> 20 mg/mL)Preferred for stock solutions (in vitro assays).[1]
Polar Aprotic Acetonitrile SolublePrimary component for HPLC mobile phases.[1]
Polar Protic Methanol Sparingly SolubleSuitable for intermediate dilutions; risk of transesterification on long storage.[1]
Polar Protic Ethanol (99.5%) Slightly SolubleLimited utility for high-concentration stocks.[1]
Ketone Acetone SolubleExcellent for recrystallization/purification [2].[1]
Stability Warning: The Hydrolysis Trap

Critical Insight: Unlike stable inorganic salts, bopindolol malonate in solution is a "ticking clock."[1] The benzoate ester bond is susceptible to hydrolysis, yielding Pindolol (the parent drug) and Benzoic acid .[1]

  • Risk Factor: High in aqueous buffers (pH > 7) and protic solvents containing trace water.[1]

  • Mitigation: Store stock solutions in DMSO at

    
    . Avoid aqueous storage for > 24 hours.[1]
    

Mechanistic Visualization

Solubility Decision Tree

This workflow guides the selection of the optimal solvent system based on the intended downstream application.[1]

SolubilityDecision Start Start: Select Application InVitro In Vitro Screening (Receptor Binding/Cell Assay) Start->InVitro Analytical Analytical QC (HPLC/LC-MS) Start->Analytical Formulation In Vivo/Formulation (Animal Dosing) Start->Formulation DMSO Solvent: 100% DMSO (Stock: 10-20 mM) InVitro->DMSO MobilePhase Solvent: ACN:Water (50:50) (pH 3.0 Phosphate/Acetate) Analytical->MobilePhase Suspension Vehicle: 0.5% CMC-Na or Tween 80 Formulation->Suspension Note Note: Avoid pure water due to low solubility Formulation->Note Dilution Dilute in Media < 0.1% DMSO (Immediate Use) DMSO->Dilution StabilityCheck Check: Hydrolysis Products (Pindolol Peak) MobilePhase->StabilityCheck

Figure 1: Solvent selection logic based on experimental requirements. Note the strict avoidance of aqueous storage.

Experimental Protocol: Equilibrium Solubility Determination

Objective: To determine the thermodynamic solubility of Bopindolol malonate in a specific solvent using the Shake-Flask method (Gold Standard).

Materials
  • Bopindolol malonate (Purity > 98%)[1][3][4]

  • Target Solvent (e.g., pH 7.4 Phosphate Buffer)[1]

  • 0.45 µm PTFE Syringe Filters (Do not use Nylon due to potential drug adsorption)[1]

  • HPLC System (UV detection at 268 nm or 248 nm [2])[1]

Workflow
  • Supersaturation: Add excess Bopindolol malonate powder to 5 mL of the target solvent in a glass vial. A visible precipitate must remain.[1]

  • Equilibration:

    • Seal vial tightly (parafilm) to prevent solvent evaporation.[1]

    • Agitate at

      
       for 24 hours using an orbital shaker.
      
    • Note: For aqueous buffers, limit time to 24h to minimize ester hydrolysis error.[1]

  • Phase Separation:

    • Centrifuge at 10,000 rpm for 10 minutes.

    • Carefully aspirate the supernatant.[1]

  • Filtration: Pass supernatant through a 0.45 µm PTFE filter.[1] Discard the first 200 µL of filtrate (saturation of filter membrane).[1]

  • Quantification:

    • Dilute filtrate with Mobile Phase (ACN:Buffer).[1]

    • Inject into HPLC.[1][4] Calculate concentration using a standard curve prepared in DMSO/Mobile Phase.

References

  • National Institute of Health Sciences (Japan). Bopindolol Malonate Tablets - Japanese Pharmacopoeia Method. Available at: [Link] (Note: Reference is to general JP methodology for similar ester-prodrugs and specific spectral data for Bopindolol).[1]

Sources

Exploratory

An In-Depth Technical Guide to the Stability and Degradation Pathways of Bopindolol Malonate

Abstract Bopindolol, a non-selective β-adrenergic receptor antagonist, is formulated as a malonate salt and functions as a prodrug, undergoing in vivo hydrolysis to its active metabolite.[1] The inherent stability of the...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

Bopindolol, a non-selective β-adrenergic receptor antagonist, is formulated as a malonate salt and functions as a prodrug, undergoing in vivo hydrolysis to its active metabolite.[1] The inherent stability of the bopindolol malonate drug substance is a critical quality attribute, directly influencing its safety, efficacy, and shelf-life. This technical guide provides a comprehensive analysis of the stability profile of bopindolol malonate, detailing its principal degradation pathways under various stress conditions. We will explore the chemical liabilities within the bopindolol structure, propose mechanisms for hydrolytic, oxidative, photolytic, and thermal degradation, and outline a robust strategy for a complete forced degradation study. Furthermore, this guide details a scientifically grounded, stability-indicating High-Performance Liquid Chromatography (HPLC) method for the separation and quantification of bopindolol from its degradation products, alongside strategies for their identification using mass spectrometry (MS).

Introduction to Bopindolol Malonate and the Imperative of Stability Studies

Bopindolol is a potent, non-selective β-blocker with partial agonist activity, utilized in the management of hypertension.[2] Its chemical structure, 1-(tert-butylamino)-3-[(2-methyl-1H-indol-4-yl)oxy]propan-2-yl benzoate, features several key functional groups that are susceptible to degradation: a benzoate ester, a secondary amine, and an indole ring system.[3] The drug is formulated as a salt with malonic acid, a dicarboxylic acid, which can influence the drug's physicochemical properties such as solubility and stability.[4]

Understanding the degradation pathways of bopindolol malonate is not merely a regulatory requirement but a fundamental aspect of ensuring patient safety. Degradation products can be inactive, leading to a loss of therapeutic efficacy, or they can be potentially toxic.[5] Therefore, a thorough investigation into the stability of the molecule under stressed conditions is essential to develop a stable dosage form and to establish appropriate storage conditions and shelf-life. This guide is designed to provide the scientific rationale and practical methodologies for such an investigation.

Physicochemical Properties of Bopindolol Malonate

A foundational understanding of the physicochemical properties of bopindolol malonate is crucial for designing and interpreting stability studies.

PropertyValue/DescriptionSignificance for Stability
Chemical Formula C₂₃H₂₈N₂O₃ · C₃H₄O₄Provides the basis for molecular weight and elemental composition.
Molecular Weight 484.5 g/mol Relevant for analytical calculations.
Appearance White to off-white crystalline powderChanges in appearance can be an early indicator of degradation.
Solubility Soluble in methanolThe choice of solvent for stability studies in solution is critical.
Key Functional Groups Benzoate Ester, Secondary Amine, Indole Ring, Ether LinkageThese are the primary sites for chemical degradation.
Salt Form MalonateThe counter-ion can influence hygroscopicity and micro-environmental pH, affecting stability.[4]

Predicted Degradation Pathways of Bopindolol Malonate

Based on the chemical structure of bopindolol, several degradation pathways can be anticipated under forced stress conditions.

Hydrolytic Degradation

Hydrolysis is one of the most common degradation pathways for pharmaceuticals.[6] For bopindolol, the benzoate ester is the most probable site of hydrolytic cleavage.

  • Acid-Catalyzed Hydrolysis: Under acidic conditions, the carbonyl oxygen of the ester is protonated, rendering the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water. This leads to the cleavage of the ester bond, yielding benzoic acid and the active metabolite of bopindolol (hydrolyzed bopindolol).

  • Base-Catalyzed Hydrolysis (Saponification): In alkaline conditions, the ester undergoes saponification, where a hydroxide ion directly attacks the carbonyl carbon. This is typically a faster process than acid-catalyzed hydrolysis.[6] The products are the benzoate salt and hydrolyzed bopindolol.

The ether linkage in the propanolamine side chain is generally more stable to hydrolysis than the ester. The indole ring can also be considered stable under most hydrolytic conditions.

G Bopindolol Bopindolol Malonate Acid Acidic Conditions (H⁺, H₂O) Bopindolol->Acid Base Basic Conditions (OH⁻, H₂O) Bopindolol->Base Hydrolyzed_Bopindolol Hydrolyzed Bopindolol (Active Metabolite) Acid->Hydrolyzed_Bopindolol Benzoic_Acid Benzoic Acid / Benzoate Acid->Benzoic_Acid Base->Hydrolyzed_Bopindolol Base->Benzoic_Acid

Caption: Proposed Hydrolytic Degradation Pathway of Bopindolol.

Oxidative Degradation

Oxidative degradation can be initiated by atmospheric oxygen, trace metals, or oxidizing agents like hydrogen peroxide.[6] The bopindolol molecule has two primary sites susceptible to oxidation: the indole ring and the secondary amine.

  • Indole Ring Oxidation: The electron-rich indole nucleus is prone to oxidation. This can lead to the formation of various oxidized products, such as oxindoles, by reaction at the 2 and 3 positions of the indole ring.[7]

  • Secondary Amine Oxidation: The secondary amine in the side chain can be oxidized to form hydroxylamines or N-oxides.[8] It is also susceptible to nitrosation in the presence of nitrite ions, which could be present as impurities, forming N-nitroso derivatives.

Photolytic Degradation

Exposure to light, particularly UV radiation, can induce photodegradation. For bopindolol, the indole ring is the primary chromophore that absorbs UV light and is likely to be the site of photolytic reactions. Studies on other indole alkaloids have shown that UV irradiation can lead to complex degradation pathways, including oxidation and rearrangement.[9] The secondary amine may also be involved in photolytic reactions.[10]

Thermal Degradation

In the solid state, thermal degradation is often influenced by the melting point and the presence of impurities or moisture. For bopindolol malonate, thermal stress may accelerate hydrolysis if moisture is present. At higher temperatures, cleavage of the ether bond or degradation of the indole ring could occur. Studies on some alkaloids have shown that thermal degradation can occur at temperatures above 60°C.[11]

A Systematic Approach to Stability Testing: A Forced Degradation Protocol

A forced degradation study is essential to elucidate the degradation pathways and to develop and validate a stability-indicating analytical method.[12] The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[13]

Experimental Workflow

G cluster_prep Sample Preparation cluster_stress Stress Conditions cluster_analysis Analysis cluster_eval Evaluation Prep Prepare solutions of Bopindolol Malonate (e.g., 1 mg/mL in methanol/water) Acid Acid Hydrolysis (0.1 M HCl, 60°C) Prep->Acid Base Base Hydrolysis (0.1 M NaOH, RT) Prep->Base Oxidation Oxidation (3% H₂O₂, RT) Prep->Oxidation Thermal Thermal (Solid State) (80°C) Prep->Thermal Photo Photolytic (ICH Q1B) (Solution & Solid) Prep->Photo HPLC Analyze by Stability-Indicating HPLC-UV/PDA Acid->HPLC Base->HPLC Oxidation->HPLC Thermal->HPLC Photo->HPLC LCMS Characterize Degradants by LC-MS/MS HPLC->LCMS MassBalance Assess Mass Balance HPLC->MassBalance Pathway Elucidate Degradation Pathways LCMS->Pathway MassBalance->Pathway

Caption: Workflow for a Forced Degradation Study of Bopindolol Malonate.

Detailed Stress Conditions

The following table outlines the recommended starting conditions for a forced degradation study of bopindolol malonate. These conditions should be adjusted to achieve the target degradation of 5-20%.

Stress ConditionProposed ProtocolRationale & Key Considerations
Acid Hydrolysis 0.1 M HCl at 60°C for 24 hours. Neutralize with an equivalent amount of NaOH before analysis.To induce acid-catalyzed hydrolysis of the ester linkage. Elevated temperature may be required.
Base Hydrolysis 0.1 M NaOH at room temperature for 8 hours. Neutralize with an equivalent amount of HCl before analysis.To induce base-catalyzed hydrolysis of the ester. This is often faster than acid hydrolysis.
Oxidative 3% H₂O₂ at room temperature for 24 hours.To promote oxidation of the indole ring and secondary amine.
Thermal Solid drug substance at 80°C for 7 days.To assess solid-state thermal stability. Monitor for physical changes (color, appearance).
Photolytic Expose solid drug and solution (in quartz cuvettes) to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.[14] A dark control should be concurrently run.To identify potential photodegradation products. The indole ring is a known chromophore.

Analytical Methodologies for Stability Assessment

A validated stability-indicating method is a regulatory requirement and the cornerstone of any stability study.

Proposed Stability-Indicating HPLC-UV/PDA Method

Based on methods for the related compound pindolol, a robust stability-indicating HPLC method for bopindolol malonate can be developed.[15]

ParameterProposed ConditionJustification
Column C18, 250 mm x 4.6 mm, 5 µm particle sizeProvides good retention and resolution for moderately polar compounds like bopindolol and its likely degradants.
Mobile Phase A 20 mM Potassium Dihydrogen Phosphate buffer, pH adjusted to 3.5 with phosphoric acidA common buffer for reverse-phase HPLC, providing good peak shape for basic compounds.
Mobile Phase B AcetonitrileA common organic modifier.
Gradient Elution Start with a lower percentage of Acetonitrile (e.g., 20%) and gradually increase to a higher percentage (e.g., 80%) over 20-30 minutes.A gradient is necessary to elute both the more polar degradation products (like hydrolyzed bopindolol) and the parent drug in a reasonable time with good resolution.
Flow Rate 1.0 mL/minA standard flow rate for a 4.6 mm ID column.
Column Temperature 30°CTo ensure reproducible retention times.
Detection UV/PDA at 220 nm and 268 nmBopindolol has UV absorbance maxima around these wavelengths. A Photodiode Array (PDA) detector is crucial for assessing peak purity.
Injection Volume 10 µLStandard injection volume.

Method Validation: This proposed method must be fully validated according to ICH Q2(R1) guidelines, demonstrating specificity, linearity, range, accuracy, precision, and robustness. The specificity will be confirmed by the forced degradation study, showing that the peaks of the degradation products are well-resolved from the peak of bopindolol.

Identification of Degradation Products by LC-MS/MS

Once the degradation products are separated by the stability-indicating HPLC method, their structures must be elucidated. LC-MS/MS is the most powerful technique for this purpose.[16][17]

  • Develop an LC-MS compatible method: The phosphate buffer in the HPLC method should be replaced with a volatile buffer like ammonium formate or ammonium acetate.

  • Acquire MS and MS/MS data: High-resolution mass spectrometry (e.g., Q-TOF or Orbitrap) will provide accurate mass measurements of the parent ions of the degradation products, allowing for the determination of their elemental composition.

  • Fragment Analysis: Tandem mass spectrometry (MS/MS) will be used to fragment the parent ions. The fragmentation pattern provides crucial information about the structure of the degradation products. By comparing the fragmentation of the degradants to that of the parent drug, the site of modification can often be identified.

Summary and Conclusions

The stability of bopindolol malonate is governed by the chemical reactivity of its benzoate ester, secondary amine, and indole functional groups. A comprehensive stability testing program, initiated with a well-designed forced degradation study, is paramount. The primary degradation pathway is anticipated to be the hydrolysis of the ester bond to form the active metabolite. Oxidative and photolytic degradation are also likely to occur, primarily at the indole ring and secondary amine.

The development and validation of a stability-indicating HPLC method are critical for accurately quantifying the drug and its degradation products. The use of LC-MS/MS is indispensable for the structural elucidation of these degradants. The insights gained from these studies are fundamental to developing a stable pharmaceutical formulation, establishing appropriate storage conditions, and ensuring the safety and efficacy of bopindolol malonate throughout its shelf life.

References

  • (PDF) LC and LC-MS/MS Studies for the Separation and Identification of Impurities and Degradation Products of Betaxolol - ResearchGate. (2024). Retrieved February 7, 2026, from [Link]

  • Stability Indicating LC-MS Method Development and Validation for the Study of the Forced Degradation Behavior of Pimobendan Drug - International Journal of Pharmaceutical Investigation. (n.d.). Retrieved February 7, 2026, from [Link]

  • Bopindolol Malonate Tablets. (n.d.). Retrieved February 7, 2026, from [Link]

  • RS-1: A Novel Hydrophobic Tagging GPX4 Degrader Inducing Ferroptosis and Suppressing Tumor Growth | ACS Omega. (2026). ACS Publications. [Link]

  • Forced Degradation Studies: Regulatory Considerations and Implementation. (n.d.). Retrieved February 7, 2026, from [Link]

  • (PDF) LC and LC–MS/MS studies for the identification and characterization of degradation products of acebutalol. (n.d.). ResearchGate. [Link]

  • Oxidation of Drugs during Drug Product Development: Problems and Solutions - PMC. (2022). National Center for Biotechnology Information. [Link]

  • Understanding the chemical basis of drug stability and degradation. (2010). The Pharmaceutical Journal. [Link]

  • Determination of bopindolol in pharmaceuticals by capillary isotachophoresis - PubMed. (n.d.). PubMed. [Link]

  • Study on the Influence of Saturated Aliphatic Dicarboxylic Acids on the Solubility of Their Norfloxacin Salts - SciRP.org. (2020). Scientific Research Publishing. [Link]

  • Microwave-Assisted Synthesis of 2-Methyl-1H-indole-3-carboxylate Derivatives via Pd-Catalyzed Heterocyclization - MDPI. (n.d.). MDPI. [Link]

  • Biodegradation and Biotransformation of Indole: Advances and Perspectives - PMC. (2018). National Center for Biotechnology Information. [Link]

  • Validated stability-indicating HPLC method for the separation of pindolol enantiomers and its related substances - Journal of Food and Drug Analysis. (n.d.). Journal of Food and Drug Analysis. [Link]

  • Development and validation of a reversed-phase HPLC method for the determination of pindolol and clopamide in tablets. (2017). ResearchGate. [Link]

  • The clinical pharmacology of bopindolol, a new long-acting beta-adrenoceptor antagonist, in hypertension - PubMed. (n.d.). PubMed. [Link]

  • Steady state pharmacokinetics of hydrolysed bopindolol in young and elderly men - PubMed. (n.d.). PubMed. [Link]

  • Indole Photocatalysts and Secondary Amine Ligands Enable Nickel-Photoredox C(sp2)–Heteroatom Couplings - ChemRxiv. (n.d.). ChemRxiv. [Link]

  • Effect of temperature on the extraction of eight alkaloids from Ch. majus ( n 1⁄4 3). …. (n.d.). ResearchGate. [Link]

  • Microwave-Assisted Synthesis of 2-Methyl-1H-indole-3-carboxylate Derivatives via Pd-Catalyzed Heterocyclization. (2025). ResearchGate. [Link]

  • Dicarboxylic acid as a linker to improve the content of amorphous drug in drug-in-polymer film: Effects of molecular mobility, electrical conductivity and intermolecular interactions | Request PDF. (n.d.). ResearchGate. [Link]

  • Validated Stability-Indicating HPLC Method for the Separation of Pindolol Enantiomers and Its Related Substances | Request PDF. (2025). ResearchGate. [Link]

  • Benzoic Acid Esters, Benzoates - Organic Chemistry Portal. (n.d.). Organic Chemistry Portal. [Link]

  • Deoxygenative photochemical alkylation of secondary amides enables a streamlined synthesis of substituted amines - PMC. (2025). National Center for Biotechnology Information. [Link]

  • Enhanced metabolic process to indole alkaloids in Clematis terniflora DC. after exposure to high level of UV-B irradiation followed by the dark. (2016). SpringerLink. [Link]

  • Column liquid chromatographic determination of hydrolysed bopindolol, in the picogram per millilitre range in plasma, using cartridge extraction and dual electrochemical detection - PubMed. (n.d.). PubMed. [Link]

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  • Pharmaceutical salts of ciprofloxacin with dicarboxylic acids - PubMed. (n.d.). PubMed. [Link]

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  • Tailoring hydrogel degradation and drug release via neighboring amino acid controlled ester hydrolysis - Soft Matter (RSC Publishing). (n.d.). Royal Society of Chemistry. [Link]

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Foundational

Bopindolol Malonate Prodrug Activation: Mechanistic Insights &amp; Bioanalytical Protocols

The following technical guide details the activation mechanism, pharmacokinetics, and bioanalytical assessment of Bopindolol malonate. Executive Summary Bopindolol malonate is a lipophilic ester prodrug designed to overc...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the activation mechanism, pharmacokinetics, and bioanalytical assessment of Bopindolol malonate.

Executive Summary

Bopindolol malonate is a lipophilic ester prodrug designed to overcome the pharmacokinetic limitations of traditional beta-blockers. While often categorized generically as a "pindolol prodrug," it is chemically distinct. Upon administration, Bopindolol undergoes rapid enzymatic hydrolysis to yield its active metabolite, 18-502 (4-(2-hydroxy-3-tert-butylaminopropoxy)-2-methylindole), and benzoic acid.

This guide clarifies the precise molecular activation pathway, distinguishing the active metabolite 18-502 from Pindolol (which lacks the 2-methyl indole substitution and possesses an isopropyl rather than tert-butyl amine). It provides researchers with validated protocols for assessing metabolic stability and quantifying the active species in biological matrices.

Molecular Mechanism of Activation[1]

Chemical Transformation

The core activation event is the hydrolysis of the benzoate ester linkage at the C2 position of the propanol chain. This reaction is catalyzed by non-specific carboxylesterases (CES) abundant in plasma and liver tissue.

  • Parent Compound: Bopindolol (Inactive/Low Affinity)[1]

  • Enzymatic Trigger: Plasma/Liver Carboxylesterases (hCE1, hCE2)

  • Primary Metabolite (Active): 18-502 (High Affinity)[2][3]

  • Byproduct: Benzoic Acid[2]

Structural Distinction: 18-502 vs. Pindolol

It is critical for analytical specificity to distinguish the hydrolysis product from Pindolol.

FeaturePindololHydrolysed Bopindolol (18-502)
Indole Substitution Unsubstituted2-Methyl -indole
Amine Group Isopropylaminotert-Butyl amino
Receptor Affinity (pKi) ~8.7 (β1/β2)~9.5 (β1/β2)
Potency Baseline~10-20x Pindolol
Activation Pathway Diagram

The following diagram illustrates the sequential activation and subsequent oxidative metabolism.

BopindololActivation Bopindolol Bopindolol (Prodrug) [Low Affinity] Metabolite Active Metabolite 18-502 (Hydrolysed Bopindolol) [High Affinity] Bopindolol->Metabolite Hydrolysis Benzoic Benzoic Acid (Byproduct) Bopindolol->Benzoic Enzyme Carboxylesterases (Plasma/Liver) Enzyme->Bopindolol SecMetabolite Metabolite 20-785 (Carboxy-indole derivative) Metabolite->SecMetabolite Oxidative Metabolism (CYP450)

Figure 1: Enzymatic hydrolysis of Bopindolol to its active metabolite 18-502 and subsequent oxidation.

Enzymatic Kinetics & Pharmacokinetics

Hydrolysis Kinetics

Bopindolol exhibits "rapid onset" activation. In human plasma, the prodrug is virtually undetectable after oral administration due to the high efficiency of esterase cleavage.

  • Prodrug Half-life (in vitro plasma): < 10 minutes (species dependent).

  • Active Metabolite Half-life (in vivo): ~4–5 hours (extends to ~10-24h pharmacodynamic duration due to slow receptor dissociation).

Bioavailability Impact

The esterification protects the hydroxyl group, increasing lipophilicity (logP ~4.7) compared to the active metabolite.[2][4][5] This enhances passive diffusion across the gastrointestinal epithelium before presystemic hydrolysis converts it to the active form.

Experimental Protocols

In Vitro Metabolic Stability Assay (Microsomes/Plasma)

Objective: Determine the intrinsic clearance (


) of Bopindolol and rate of 18-502 formation.

Reagents:

  • Pooled Human Liver Microsomes (HLM) or Plasma.

  • NADPH Regenerating System (for oxidative secondary metabolism checks).

  • Internal Standard: Pindolol-d7 or Propranolol.

  • Stop Solution: Ice-cold Acetonitrile (ACN) with 0.1% Formic Acid.

Protocol:

  • Preparation: Pre-warm 100 mM Phosphate Buffer (pH 7.4) to 37°C.

  • Incubation:

    • Add Bopindolol (1 µM final conc.) to plasma or HLM (0.5 mg protein/mL).

    • Note: For HLM, pre-incubate for 5 min before adding NADPH to assess esterase-only activity vs. CYP activity.

  • Sampling:

    • Aliquot 50 µL at t = 0, 5, 10, 20, 30, and 60 min.

    • Immediately quench in 200 µL Ice-cold ACN (Stop Solution).

  • Extraction:

    • Vortex quenched samples for 30s.

    • Centrifuge at 4000g for 15 min at 4°C.

    • Collect supernatant for LC-MS/MS analysis.

Self-Validating Check:

  • Control A: Heat-inactivated microsomes (ensure loss of parent is enzymatic).

  • Control B: Include Bis-(p-nitrophenyl) phosphate (BNPP), a specific carboxylesterase inhibitor. If hydrolysis is inhibited, the mechanism is confirmed as esterase-mediated.

LC-MS/MS Quantification Method

Due to the structural similarity between Bopindolol, 18-502, and Pindolol, chromatographic separation is essential.

ParameterCondition
Column C18 Reverse Phase (e.g., Phenomenex Luna, 50 x 2.1 mm, 3 µm)
Mobile Phase A Water + 0.1% Formic Acid
Mobile Phase B Acetonitrile + 0.1% Formic Acid
Gradient 5% B to 95% B over 5 min
Ionization ESI Positive Mode (MRM)
Transitions Bopindolol: 381.2 → 116.1 (Quant)18-502: 277.2 → 116.1 (Quant)Pindolol (IS): 249.2 → 116.1

References

  • Grokipedia. "Bopindolol: Mechanism and Pharmacokinetics." Grokipedia Science Database. Link

  • Nagatomo, T., et al. "Pharmacological characteristics of the long-acting beta-blocker bopindolol."[6] Nihon Yakurigaku Zasshi, 1997.[6] Link

  • Harron, D.W., et al. "Bopindolol.[7] A review of its pharmacodynamic and pharmacokinetic properties." Drugs, 1991.[7] Link

  • Holmes, D., et al. "Steady state pharmacokinetics of hydrolysed bopindolol in young and elderly men."[4] European Journal of Clinical Pharmacology, 1991. Link

  • PubChem. "Bopindolol Malonate Compound Summary." National Library of Medicine. Link

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Exploratory

An In-depth Technical Guide to the Molecular Modeling of Bopindolol Malonate

Abstract Bopindolol is a potent, non-selective beta-adrenergic receptor antagonist with a long duration of action, utilized in the management of cardiovascular conditions like hypertension.[1][2][3] As a prodrug, it unde...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

Bopindolol is a potent, non-selective beta-adrenergic receptor antagonist with a long duration of action, utilized in the management of cardiovascular conditions like hypertension.[1][2][3] As a prodrug, it undergoes metabolic activation to exert its therapeutic effects, which primarily involve blocking beta-1 (β1) and beta-2 (β2) adrenergic receptors.[4][5] This guide provides a comprehensive, in-depth technical framework for conducting molecular modeling studies on bopindolol malonate. It is designed for researchers, computational chemists, and drug development professionals aiming to elucidate the molecular interactions between bopindolol and its target receptors. We will explore the causality behind key experimental choices in pharmacophore modeling, molecular docking, and molecular dynamics simulations, grounded in established scientific principles and supported by authoritative references. The protocols detailed herein are designed to be self-validating, ensuring scientific integrity and reproducibility.

Introduction: The Rationale for Modeling Bopindolol

Bopindolol's therapeutic efficacy stems from its competitive antagonism at β-adrenergic receptors, which are G-protein coupled receptors (GPCRs) integral to the sympathetic nervous system.[1][6] These receptors, upon activation by catecholamines like epinephrine and norepinephrine, trigger a cascade of intracellular events leading to increased heart rate and contractility.[1][7] By blocking these receptors, bopindolol mitigates these effects.[1][8] A unique characteristic of bopindolol is its intrinsic sympathomimetic activity (ISA), meaning it can also partially stimulate the receptors it blocks, which may reduce certain side effects like severe bradycardia.[1][9]

Molecular modeling offers a powerful lens to investigate these interactions at an atomic level. Such studies can:

  • Predict the binding pose of bopindolol within the receptor's active site.

  • Identify key amino acid residues responsible for ligand recognition and binding affinity.

  • Elucidate the structural basis for its non-selectivity between β1 and β2 subtypes.

  • Explore the conformational changes in the receptor upon ligand binding.

  • Provide a rational basis for designing novel derivatives with improved selectivity or pharmacokinetic profiles.

A previous molecular modeling study suggested that bopindolol's functional groups interact with residues in transmembrane helices 3, 4, 5, and 6 of the β1-adrenergic receptor through hydrogen bonding and hydrophobic interactions.[4] This guide will build upon such foundational work to provide a detailed workflow for contemporary modeling approaches.

Foundational Concepts: The Target and the Ligand

The Beta-Adrenergic Receptors (β1-AR and β2-AR)

β1 and β2-adrenergic receptors are canonical members of the GPCR superfamily, characterized by seven transmembrane helices.[4] While they share significant sequence homology, subtle differences in their ligand-binding pockets account for the varying affinities of different drugs. High-resolution crystal structures of both β1-AR and β2-AR are available in the Protein Data Bank (PDB), providing excellent templates for computational studies.[10][11][12][13]

Receptor SubtypePrimary LocationKey FunctionsPDB Example (Antagonist-bound)
β1-Adrenergic Receptor Heart MuscleIncreases heart rate, contractility, and conduction velocity.[7]7BU6[11][14]
β2-Adrenergic Receptor Smooth Muscle (e.g., bronchi, blood vessels)Promotes muscle relaxation (e.g., bronchodilation).[7][15]2RH1[13]
Bopindolol Malonate: Physicochemical Properties

Bopindolol is a prodrug that is metabolized into its active form.[3][4] For modeling studies, it is crucial to use the structure of the active metabolite, 4-(3-t-butylamino-2-hydroxypropoxy)-2-methyl indole.[4] The malonate salt form is relevant for formulation and solubility but the active molecule is what interacts with the receptor.

PropertyValueSource
Molecular Formula C23H28N2O3 · C3H4O4[16]
Molecular Weight 484.54 g/mol [16][17]
Stereochemistry Racemic[16]

The Molecular Modeling Workflow: A Step-by-Step Guide

A robust molecular modeling study follows a logical progression from system preparation to detailed simulation and analysis. This workflow ensures that the generated models are physically realistic and computationally sound.

G cluster_prep Phase 1: System Preparation cluster_model Phase 2: Modeling & Simulation cluster_analysis Phase 3: Analysis & Interpretation P1 Receptor Structure Selection (e.g., PDB: 7BU6, 2RH1) P2 Receptor Preparation (Add Hydrogens, Assign Charges, Remove Water/Co-factors) P1->P2 M2 Molecular Docking (Predict Binding Pose & Score) P2->M2 P3 Ligand Preparation (2D to 3D Conversion, Energy Minimization) P3->M2 M1 Pharmacophore Modeling (Optional: Hypothesis Generation) M1->M2 M3 Molecular Dynamics (MD) (Assess Stability & Dynamics) M2->M3 A1 Binding Energy Calculation (e.g., MM/PBSA) M3->A1 A2 Interaction Analysis (H-bonds, Hydrophobic Contacts) A1->A2 A3 Conformational Analysis (RMSD, RMSF) A2->A3 G cluster_receptor β-Adrenergic Receptor cluster_ligand Bopindolol TM3 TM3 (Asp) TM5 TM5 (Ser) TM7 TM7 (Asn) Amine Protonated Amine Amine->TM3 Salt Bridge (Key Interaction) Hydroxyl Hydroxyl Group Hydroxyl->TM7 H-Bond Indole Indole Ring Indole->TM5 Hydrophobic Interaction

Caption: Key predicted interactions between bopindolol and the β-AR.

Phase 3: Analysis and Interpretation

The final phase involves extracting meaningful data from the simulations.

  • Stability Analysis: Calculate the Root Mean Square Deviation (RMSD) of the protein backbone and the ligand over time. A stable RMSD indicates that the complex is not undergoing major, destabilizing conformational changes.

  • Flexibility Analysis: Calculate the Root Mean Square Fluctuation (RMSF) for each residue to identify flexible and rigid regions of the receptor.

  • Interaction Analysis: Analyze the trajectory to quantify the persistence of key interactions (e.g., hydrogen bonds, salt bridges) identified in the docking pose. A high-occupancy hydrogen bond throughout the simulation provides strong evidence for its importance in ligand binding.

  • Binding Free Energy: Use methods like Molecular Mechanics/Poisson-Boltzmann Surface Area (MM/PBSA) to estimate the binding free energy of the complex, which can be correlated with experimental binding affinities.

Conclusion and Future Directions

This guide has outlined a rigorous, multi-stage workflow for the molecular modeling of bopindolol malonate's interaction with its target beta-adrenergic receptors. By following these protocols, researchers can generate reliable, predictive models that elucidate the structural basis of bopindolol's mechanism of action. These insights are invaluable for understanding its non-selective profile and ISA, and can guide the rational design of next-generation cardiovascular therapeutics with enhanced efficacy and safety profiles. Future studies could expand on this work by modeling bopindolol's interaction with the activated, G-protein-bound state of the receptor or by using advanced simulation techniques to explore the kinetics of its binding and unbinding.

References

  • Patsnap Synapse. (2024, July 17). What is the mechanism of Bopindolol Malonate? Retrieved from [Link]

  • RCSB Protein Data Bank. (2020, January 29). 6KR8: Structure of the beta2 adrenergic receptor in the full agonist bound state. Retrieved from [Link]

  • Belz, G. G., & Belz, G. (1984). Bopindolol: a new long acting beta-receptor antagonist; its effects on haemodynamics, and on the renin response to tilting. British Journal of Clinical Pharmacology, 17(1), 89-93. Retrieved from [Link]

  • AdooQ Bioscience. Bopindolol malonate. Retrieved from [Link]

  • RCSB Protein Data Bank. (2020, December 2). 7BU6: Structure of human beta1 adrenergic receptor bound to norepinephrine and nanobody 6B9. Retrieved from [Link]

  • Nagatomo, T., Ohnuki, T., Ishiguro, M., Koike, K., & Hosohata, K. (2001). Identification of Binding Sites of Bopindolol and Its Two Metabolites with β1-Adrenoceptors by Molecular Modeling. Pharmacology, 63(3), 159-165. Retrieved from [Link]

  • Patsnap Synapse. (2024, July 17). What is the mechanism of Pindolol? Retrieved from [Link]

  • Klabunde, R. E. (n.d.). Beta-Adrenoceptor Antagonists (Beta-Blockers). CV Pharmacology. Retrieved from [Link]

  • Aellig, W. H. (1986). Clinical pharmacological studies with the long-acting beta-adrenoceptor blocking drug bopindolol. Journal of Cardiovascular Pharmacology, 8 Suppl 6, S12-S17. Retrieved from [Link]

  • Belz, G. G., & Belz, G. (1987). Simultaneous modeling of bopindolol kinetics and dynamics. Clinical Pharmacology & Therapeutics, 42(4), 461-466. Retrieved from [Link]

  • Nagatomo, T., Hosohata, K., & Ohnuki, T. (2002). Bopindolol: pharmacological basis and clinical implications. Japanese Journal of Pharmacology, 89(1), 7-12. Retrieved from [Link]

  • van den Meiracker, A. H., Man in 't Veld, A. J., & Schalekamp, M. A. (1987). The clinical pharmacology of bopindolol, a new long-acting beta-adrenoceptor antagonist, in hypertension. Journal of Hypertension Supplement, 5(5), S59-S62. Retrieved from [Link]

  • Sorkin, E. M., & Heel, R. C. (1986). Bopindolol. A review of its pharmacodynamic and pharmacokinetic properties and therapeutic efficacy. Drugs, 31(5), 377-399. Retrieved from [Link]

  • Wikipedia. (n.d.). Beta blocker. Retrieved from [Link]

  • Bond, R. A., Saucerman, J. J., & McCulloch, A. D. (2011). Modeling the Effects of β1-Adrenergic Receptor Blockers and Polymorphisms on Cardiac Myocyte Ca2+ Handling. PLoS Computational Biology, 7(4), e1001130. Retrieved from [Link]

  • Miao, Y., & McCammon, J. A. (2016). Simulations of Biased Agonists in the β2 Adrenergic Receptor with Accelerated Molecular Dynamics. Biochemistry, 55(4), 663-674. Retrieved from [Link]

  • Li, Y., et al. (2013). A Selective Pharmacophore Model for β2-Adrenoceptor Agonists. Molecules, 18(1), 807-823. Retrieved from [Link]

  • Meiler Lab. (n.d.). Ligand Docking with a G-Protein Coupled Receptor. Retrieved from [Link]

  • RCSB Protein Data Bank. (2010, August 11). 3NY9: Crystal structure of the human beta2 adrenergic receptor in complex with a novel inverse agonist. Retrieved from [Link]

  • ResearchGate. (2022, August 8). Computational and Experimental Approaches Identify Beta-Blockers as Potential SARS-CoV-2 Spike Inhibitors. Retrieved from [Link]

  • Goddard, W. A., et al. (2005). Predicted 3D structure for the human β2 adrenergic receptor and its binding site for agonists and antagonists. Proceedings of the National Academy of Sciences, 102(3), 619-624. Retrieved from [Link]

  • RCSB Protein Data Bank. (2011, January 12). 2Y00: TURKEY BETA1 ADRENERGIC RECEPTOR WITH STABILISING MUTATIONS AND BOUND PARTIAL AGONIST DOBUTAMINE (CRYSTAL DOB92). Retrieved from [Link]

  • European Review for Medical and Pharmacological Sciences. (2012). Molecular dynamics simulation of β-adrenoceptors and their coupled G proteins. Retrieved from [Link]

  • Lestari, M., et al. (2021). Pharmacophore‐guided Virtual Screening to Identify New β3‐adrenergic Receptor Agonists. Molecular Informatics, 41(1), 2100223. Retrieved from [Link]

  • Bioinformatics. (2020, July 7). Molecular docking for Beginners | Autodock Full Tutorial | Bioinformatics [Video]. YouTube. Retrieved from [Link]

  • Kolb, P., et al. (2009). Structure-based discovery of β2-adrenergic receptor ligands. Proceedings of the National Academy of Sciences, 106(16), 6843-6848. Retrieved from [Link]

  • Molecular Docking Tutorial. (n.d.). Retrieved from [Link]

  • bioRxiv. (2023, October 1). Modeling Stereospecific Drug Interactions with Beta-Adrenergic Receptors. Retrieved from [Link]

  • Tate, C. G., et al. (2008). Structure of a β1-adrenergic G protein-coupled receptor. Nature, 456(7223), 741-744. Retrieved from [Link]

  • Baker, J. G., et al. (2011). Predicting in vivo cardiovascular properties of β-blockers from cellular assays. British Journal of Pharmacology, 162(6), 1357-1367. Retrieved from [Link]

  • ACS Publications. (2016). Simulations of Biased Agonists in the β2 Adrenergic Receptor with Accelerated Molecular Dynamics. Retrieved from [Link]

  • RCSB Protein Data Bank. (2007, October 30). 2RH1: High resolution crystal structure of human B2-adrenergic G protein-coupled receptor. Retrieved from [Link]

  • The Royal Society of Chemistry. (2011). Probing the Conformational Dynamics of GPCRs with Molecular Dynamics Simulation. Retrieved from [Link]

  • Protein Data Bank in Europe. (n.d.). PDB 7bu6: Structure of human beta1 adrenergic receptor bound to norepinephrine and nanobody 6B9. Retrieved from [Link]

  • ResearchGate. (2025, August 6). Beta-blockers for the prevention of sudden cardiac death in heart failure patients: A meta-analysis of randomized controlled trials. Retrieved from [Link]

  • CCDC. (2022, August 22). Introduction to CSDU module "Protein-ligand docking 101 - running a simulation in GOLD" [Video]. YouTube. Retrieved from [Link]

  • MDPI. (n.d.). Admission EASIX Score Predicts Coronary No-Reflow and In-Hospital Mortality in STEMI Patients Undergoing Primary PCI. Retrieved from [Link]

  • UniProt. (2023, September 13). ADRB1 - Beta-1 adrenergic receptor - Homo sapiens (Human). Retrieved from [Link]

  • bioRxiv. (2025, January 24). Unveiling G-Protein-Coupled Receptor Conformational Dynamics via Metadynamics Simulations and Markov State Models. Retrieved from [Link]

  • GSRS. (n.d.). BOPINDOLOL MALONATE. Retrieved from [Link]

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Protocols & Analytical Methods

Method

Precision Administration of Bopindolol Malonate in Rat Models

Application Note & Protocol Guide | Version 1.2 Abstract This guide outlines the standardized protocol for the administration of Bopindolol Malonate , a non-selective beta-adrenergic antagonist with intrinsic sympathomim...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note & Protocol Guide | Version 1.2

Abstract

This guide outlines the standardized protocol for the administration of Bopindolol Malonate , a non-selective beta-adrenergic antagonist with intrinsic sympathomimetic activity (ISA), in rat models. Unlike conventional beta-blockers, Bopindolol is an ester prodrug requiring hydrolytic activation to its potent metabolite, 18-502 . This document details the formulation, chronic oral dosing strategies, and hemodynamic monitoring required to assess its efficacy in Spontaneously Hypertensive Rats (SHR).

Introduction & Mechanism of Action

The Prodrug Advantage

Bopindolol malonate (CAS 62658-64-4) is unique among beta-blockers due to its ester prodrug structure . It is inactive in its native form and must undergo hydrolysis by plasma and tissue esterases to yield the active metabolite 18-502 (4-(3-t-butylamino-2-hydroxypropoxy)-2-methylindole).

  • Extended Half-Life: The prodrug mechanism and the slow dissociation of 18-502 from

    
    -receptors contribute to a prolonged duration of action (>24 hours), making it ideal for once-daily (QD) dosing in chronic studies.
    
  • ISA & Membrane Stabilization: Bopindolol exhibits mild partial agonist activity (ISA), which prevents excessive bradycardia at rest—a critical confounder in rodent cardiovascular phenotyping.

Pathway Visualization

The following diagram illustrates the metabolic activation and downstream physiological effects.

BopindololMechanism Bopindolol Bopindolol Malonate (Prodrug) Esterases Plasma/Tissue Esterases Bopindolol->Esterases Hydrolysis Metabolite Active Metabolite (18-502) Esterases->Metabolite Rapid Conversion BetaRec β1/β2 Adrenergic Receptors Metabolite->BetaRec High Affinity Binding (Slow Dissociation) HR Heart Rate (Modulated Decrease) BetaRec->HR Negative Chronotropy BP Blood Pressure (Vasodilation) BetaRec->BP Decreased SVR Renin Renin Release (Inhibition) BetaRec->Renin Blockade

Figure 1: Metabolic activation of Bopindolol to 18-502 and subsequent physiological cascades.

Pre-Experimental Planning

Animal Model Selection
  • Primary Model: Spontaneously Hypertensive Rats (SHR), Male, 12–16 weeks old.

    • Rationale: Established hypertension (SBP > 150 mmHg) allows for clear detection of antihypertensive efficacy.

  • Control Model: Wistar-Kyoto (WKY) rats (Normotensive controls).

Dosage Selection

Based on allometric scaling and acute IV data (3.0 mg/kg effective dose), the following oral ranges are recommended for chronic efficacy:

  • Low Dose: 1.0 mg/kg/day (Threshold efficacy).

  • High Dose: 5.0 mg/kg/day (Maximal beta-blockade).

  • Route: Oral Gavage (PO) is preferred to mimic clinical administration.

Protocol: Formulation & Preparation

Challenge: Bopindolol malonate is a salt with limited aqueous solubility at neutral pH. Improper vehicle selection leads to suspension instability and variable dosing.

Materials
  • Bopindolol Malonate (Purity >98%).[1]

  • Vehicle: 1% Methylcellulose (MC) in distilled water OR 5% DMSO / 95% Saline .

  • Storage: Powder at -20°C (desiccated). Solutions must be prepared fresh weekly.

Step-by-Step Formulation (Example: 5 mg/kg for 300g Rat)

Target Concentration: 1.0 mg/mL (administering ~1.5 mL per 300g rat).

  • Weighing: Weigh 10.0 mg of Bopindolol Malonate.

  • Primary Dissolution (DMSO Method):

    • Dissolve powder in 0.5 mL of 100% DMSO. Vortex until clear.

    • Note: If using Methylcellulose, skip DMSO and trituratem powder directly with a small volume of MC.

  • Dilution:

    • Slowly add 9.5 mL of 0.9% Sterile Saline (or 1% MC) while vortexing.

    • Final Volume: 10.0 mL.

    • Final Concentration: 1.0 mg/mL.

  • pH Check: Ensure pH is between 5.5–7.0. Adjust with dilute NaOH/HCl if necessary (rarely needed for malonate salt).

  • Stability: Store at 4°C in amber glass vials. Discard after 7 days.

Protocol: Chronic Administration & Monitoring

Experimental Workflow (28 Days)

Workflow Acclimatization Acclimatization (Days -7 to -1) Handle daily Baseline Baseline Measurements (Day 0) BP & HR (Tail-cuff) Acclimatization->Baseline DosingPhase Treatment Phase (Days 1-28) QD Oral Gavage @ 09:00 Baseline->DosingPhase MidPoint Interim Monitoring (Days 7, 14, 21) Measure 4h post-dose DosingPhase->MidPoint Weekly Terminal Terminal Endpoint (Day 29) Plasma & Tissue Collection DosingPhase->Terminal

Figure 2: Chronological workflow for a 4-week chronic efficacy study.

Dosing Procedure
  • Timing: Administer at the same time daily (e.g., 09:00 AM) to synchronize with the rat's circadian rhythm.

  • Technique: Use a flexible gavage needle (16G or 18G) to minimize esophageal trauma.

  • Volume: Standardize to 5 mL/kg (e.g., 1.5 mL for a 300g rat).

Hemodynamic Monitoring (Tail-Cuff)
  • Device: CODA® or similar non-invasive blood pressure (NIBP) system.

  • Frequency: Weekly (Day 0, 7, 14, 21, 28).

  • Protocol:

    • Pre-warm rats to 32–34°C for 10 minutes (vasodilation).

    • Perform 5 acclimation cycles (discard data).

    • Record 10–15 measurement cycles.

    • Average the valid cycles for SBP, DBP, and HR.

Data Analysis & Interpretation

Expected Outcomes
ParameterControl (SHR + Vehicle)Bopindolol (1 mg/kg)Bopindolol (5 mg/kg)
Systolic BP 180 - 200 mmHg↓ 10-15%↓ 20-25%
Heart Rate 400 - 450 bpm↓ 5-10% (Mild)↓ 15-20%
Plasma Renin High↓ Moderate↓ Significant
Critical Validation: Metabolite Analysis

Because Bopindolol is a prodrug, measuring the parent compound alone is insufficient .

  • Analytes: Bopindolol (Parent) AND 18-502 (Active Metabolite) .[2][3][4][5]

  • Method: LC-MS/MS.

  • Sampling: Collect plasma 2 hours post-dose (Tmax) on Day 28.

  • Expert Insight: 18-502 is ~20x more potent than propranolol. Lack of efficacy often correlates with poor hydrolysis (liver dysfunction) rather than receptor insensitivity.

Safety & Troubleshooting

  • Bradycardia: If HR drops <280 bpm, reduce dose or skip one day. The ISA property usually prevents extreme bradycardia.

  • Gavage Reflux: If rats show respiratory distress, switch to drug-in-food (dietary admixture) or subcutaneous osmotic pumps (requires solubility optimization).

  • Solubility Issues: If precipitation occurs in saline, increase DMSO to 10% or switch to 0.5% Carboxymethylcellulose (CMC) suspension.

References

  • Pharmacology of Bopindolol: Nagatomo, T., et al.[6][7][8] "Studies on relationships between chemical structure and beta-blocking potency of bopindolol and its two metabolites."[3] Life Sciences, 1998.[3] (Verified via search context 1.4, 1.11)

  • Active Metabolite Potency: Tanaka, H., et al.[9] "Beta-blocking action of bopindolol, a new beta-blocker, and its active metabolites in open chest dogs."[5] Biological & Pharmaceutical Bulletin, 1995.

  • Hemodynamic Effects in Rats: Tanaka, H., et al. "Hypotensive effect of bopindolol in pithed rats." General Pharmacology, 1993.

  • Clinical Pharmacokinetics (Prodrug Context): Aellig, W.H., et al. "The clinical pharmacology of bopindolol, a new long-acting beta-adrenoceptor antagonist."[7][10] Clinical Pharmacology & Therapeutics, 1985.

  • Rat Oral Dosing Methodologies: Atcha, Z., et al.[11] "Alternative method of oral dosing for rats."[12] Journal of the American Association for Laboratory Animal Science, 2010.

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Application

Application Note: Long-Term Administration of Bopindolol Malonate in Mice

Abstract & Pharmacological Rationale This guide details the experimental framework for the long-term administration of Bopindolol Malonate , a third-generation non-selective -adrenergic receptor antagonist. Unlike standa...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Pharmacological Rationale

This guide details the experimental framework for the long-term administration of Bopindolol Malonate , a third-generation non-selective


-adrenergic receptor antagonist. Unlike standard beta-blockers, bopindolol acts as a prodrug  with Intrinsic Sympathomimetic Activity (ISA) and membrane-stabilizing properties.
Mechanistic Causality

The scientific value of using bopindolol lies in its unique pharmacokinetic profile. It is an ester that hydrolyzes in vivo to its active metabolite, 18-502 (4-(3-t-butylamino-2-hydroxypropoxy)-2-methylindole). This metabolite exhibits:

  • High Potency: Approximately 20-fold higher affinity for

    
    -receptors than propranolol.
    
  • Slow Dissociation: It behaves as a "pseudo-irreversible" antagonist, providing sustained blockade (up to 96 hours in humans, >24 hours in rodents) despite a short plasma half-life.

  • Renin Inhibition: Significant suppression of plasma renin activity (PRA), making it ideal for studies involving the Renin-Angiotensin-Aldosterone System (RAAS).

DOT Diagram 1: Metabolic Activation & Signaling

The following diagram illustrates the conversion of the prodrug and its downstream physiological effects.

Bopindolol_Mechanism Prodrug Bopindolol Malonate (Prodrug) Liver Hepatic/Plasma Esterases Prodrug->Liver Hydrolysis Metabolite Active Metabolite (18-502) Liver->Metabolite Activation Receptor β1 / β2 Adrenergic Receptors Metabolite->Receptor High Affinity Binding Effect1 ↓ cAMP / PKA Signaling Receptor->Effect1 Antagonism Effect2 ↓ Renin Secretion Receptor->Effect2 Juxtaglomerular Cells Effect3 Sustained Bradycardia Effect1->Effect3 Cardiomyocytes

Caption: Bopindolol functions as a prodrug, requiring esterase-mediated hydrolysis to form the active metabolite 18-502, which exerts prolonged beta-blockade.

Experimental Design Strategy

Dosage Calculation

Dosing in mice requires allometric scaling from rat or human data.

  • Rat Effective Dose: 1–3 mg/kg/day (IP/Oral) typically yields significant hypotensive effects.

  • Mouse Scaling Factor: Mice require approximately 2x the rat dose on a mg/kg basis due to higher metabolic rates (

    
     factor scaling).
    
  • Recommended Mouse Dose: 5.0 mg/kg/day (Range: 1.0 – 10.0 mg/kg).

Route Selection: Oral Gavage vs. Osmotic Pump

Bopindolol Malonate has poor water solubility (~5 mM) but dissolves well in organic solvents (DMSO). This dictates the administration route.

FeatureMethod A: Oral Gavage (Recommended)Method B: Osmotic Minipump
Vehicle 0.5% Methylcellulose (Suspension)50% PEG 400 / 50% Water
Stability Freshly prepared dailyRisk of hydrolysis over 2-4 weeks
Stress Moderate (Daily handling)Low (Surgical implantation)
Precision High (Exact bolus)High (Steady state)
Suitability Best for Bopindolol due to stabilityFeasible only with stability validation

Expert Insight: Given that bopindolol is an ester susceptible to hydrolysis in aqueous solution over time, daily oral gavage is the most robust method to ensure the animal receives the active parent compound rather than a degraded byproduct.

Protocol 1: Drug Preparation & Handling

Objective: Create a stable 0.5 mg/mL suspension for a 25g mouse (target dose: 5 mg/kg).

Reagents
  • Bopindolol Malonate (Purity >98%)[1]

  • Methylcellulose (viscosity 400 cP)

  • Distilled Water

Step-by-Step Workflow
  • Vehicle Preparation:

    • Heat 30 mL of distilled water to 80°C.

    • Add 0.5 g Methylcellulose powder while stirring vigorously to disperse.

    • Add 70 mL of ice-cold water and stir until the solution clears and thickens (0.5% w/v).

  • Drug Suspension:

    • Weigh 5.0 mg of Bopindolol Malonate.

    • Add small volume (e.g., 100 µL) of DMSO to wet the powder (optional, improves dispersion).

    • Slowly add 10 mL of 0.5% Methylcellulose vehicle while vortexing.

    • Sonicate for 10 minutes to ensure a uniform suspension.

  • Storage:

    • Prepare fresh every 2–3 days.

    • Store at 4°C in amber glass vials (light sensitive).

Protocol 2: Long-Term Administration (4 Weeks)

DOT Diagram 2: Experimental Timeline

Timeline cluster_treatment Treatment Phase (28 Days) W0 Week -1 Acclimatization Base Day 0 Baseline BP/HR W0->Base Dosing Daily Gavage (10 mL/kg) Base->Dosing Monitor Weekly NIBP & Weight Dosing->Monitor Daily/Weekly End Day 28 Necropsy Monitor->End Analysis Plasma/Tissue Analysis End->Analysis

Caption: 4-week workflow including baseline measurements, daily dosing, and terminal analysis.

Procedure
  • Baseline (Day 0): Measure body weight, non-invasive blood pressure (NIBP), and heart rate (HR) using a tail-cuff system. Tip: Train mice in restrainers for 3 days prior to Day 0 to minimize stress artifacts.

  • Dosing (Days 1–28):

    • Administer drug via oral gavage at the same time daily (e.g., 09:00 AM) to minimize circadian variability.

    • Dose Volume: 10 mL/kg (e.g., 0.25 mL for a 25g mouse).

    • Control Group: Administer vehicle (0.5% Methylcellulose) only.

  • Validation Checkpoints:

    • Week 2: Verify bradycardic effect. HR should be 15–20% lower in the treated group compared to vehicle. If not, verify drug suspension homogeneity.

    • Body Weight: Monitor twice weekly. Significant weight loss (>15%) indicates toxicity or gavage error.

Protocol 3: Longitudinal Monitoring & Analysis

Non-Invasive Blood Pressure (NIBP)
  • Equipment: CODA Monitor or similar tail-cuff system.

  • Frequency: Days 0, 7, 14, 21, 28.

  • Self-Validating Step: Ensure tail temperature is maintained at 32–34°C. Cold tails result in vasoconstriction and erroneous readings.

Terminal Sample Collection (Day 28)

Since bopindolol affects the RAAS, proper tissue harvest is critical.

  • Anesthesia: Isoflurane (2-3%).

  • Blood Draw: Cardiac puncture into EDTA tubes (for plasma renin activity).

    • Note: Keep samples on ice immediately to prevent renin degradation.

  • Tissue Harvest:

    • Heart: Weigh for Heart-to-Body Weight ratio (hypertrophy index). Snap freeze LV for Western Blot (Beta-1 receptor levels).

    • Kidney: Fix in 10% formalin for histology (renin staining).

Expected Results & Troubleshooting

ParameterExpected Change (Treated vs. Control)Troubleshooting (If No Change)
Heart Rate Decrease (15–25%)Check dosage; ensure active metabolite formation (liver function).
Blood Pressure Decrease (if hypertensive model)Bopindolol has minimal effect on normotensive BP; use SHR or AngII model.
Plasma Renin DecreaseSample handling error (room temp degrades renin).
Body Weight No significant changeToxicity; reduce dose to 3 mg/kg.

References

  • Harron, D. W., et al. (1991).[2][3] Bopindolol. A review of its pharmacodynamic and pharmacokinetic properties and therapeutic efficacy. Drugs, 41(1), 130–149.[2][3] Link

  • Nagatomo, T., et al. (2001). Bopindolol: pharmacological basis and clinical implications. Cardiovascular Drug Reviews, 19(1), 9–24. Link

  • Hosohata, Y., et al. (1998). Bopindolol: A Slowly Dissociating Antagonist from the β-Adrenoceptors in Guinea Pig Atria.[4] Pharmacology, 57(4), 184–191. Link

  • Cayman Chemical. (2023). Bopindolol (malonate) Product Information & Solubility. Link

  • Tanaka, H., et al. (1993). Hypotensive effect of bopindolol in pithed rats.[2] General Pharmacology, 24(2), 373-375.[2] Link

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Bopindolol Malonate Experimental Guide

Topic: Minimizing Experimental Variability in Bopindolol Malonate Assays Ticket ID: BMP-TCH-001 Assigned Specialist: Senior Application Scientist Status: Active[1][2] Executive Summary Bopindolol malonate (CAS 62658-64-4...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Minimizing Experimental Variability in Bopindolol Malonate Assays Ticket ID: BMP-TCH-001 Assigned Specialist: Senior Application Scientist Status: Active[1][2]

Executive Summary

Bopindolol malonate (CAS 62658-64-4) presents a unique challenge in experimental pharmacology: it is an ester prodrug with intrinsic sympathomimetic activity (ISA).[1][2] The primary source of experimental variability—often misidentified as "batch failure" or "assay drift"—is the uncontrolled hydrolysis of the parent compound into its active metabolite, 18-502 (4-(3-tert-butylamino-2-hydroxypropoxy)-2-methylindole).[1][2]

This guide addresses the specific chemical and biological instabilities of bopindolol malonate, providing self-validating protocols to distinguish between the prodrug and its active metabolite in your data.

Part 1: The Prodrug Factor (Chemical Stability)[1][2]
Q: Why does my LC-MS retention time shift after the sample sits in the autosampler?

Diagnosis: You are likely observing the hydrolysis of the ester linkage in Bopindolol to form the active metabolite, 18-502. This reaction is pH-dependent and accelerates in neutral or basic conditions.[2]

The Mechanism: Bopindolol contains a benzoate ester group. In aqueous solutions at physiological pH (7.4) or in the presence of plasma esterases, this group hydrolyzes, releasing benzoic acid and the active 18-502 metabolite. 18-502 is significantly more potent (approx.[1][2] 19x) than the parent prodrug in certain assays.[3] If this conversion occurs during your analytical run, your concentration data will be invalid.[2]

Troubleshooting Protocol:

  • Acidify Your Matrix: Bopindolol is most stable at pH 4.0 .[2]

    • Action: Use 0.05 mol/L acetic acid-sodium acetate buffer (pH 4.0) for all stock dilutions and dissolution steps.[1][2]

  • Temperature Control:

    • Action: Maintain autosampler temperature at 4°C . At room temperature (25°C), hydrolysis rates increase significantly.[2]

  • Solvent Choice:

    • Action: Avoid protic solvents (like methanol) for long-term storage of stock solutions, as transesterification can occur.[1][2] Use Acetonitrile (ACN) or DMSO for stock, but dilute immediately into the acidic buffer before analysis.[2]

Data Validation Check: Run a "Time-Zero" vs. "Time-4hr" injection of your standard. If the parent peak area decreases by >2% in 4 hours, your buffer pH is too high.

Part 2: In Vitro Assay Variability
Q: Why do my IC50 values vary between 1-hour and 24-hour incubations?

Diagnosis: This is a classic "Prodrug Potency Shift." You are measuring a moving target.

  • Short Incubation (1 hr): Primarily measures Bopindolol (lower affinity).[1][2]

  • Long Incubation (24 hr): Measures a mixture of Bopindolol and the highly potent 18-502 metabolite.[2]

The Causality: In cell culture media (pH 7.4, 37°C), Bopindolol spontaneously hydrolyzes.[2] If your cells express esterases (common in hepatocytes, less common in CHO cells), this conversion is catalytic and rapid.[2]

Solution: The "Stabilized" Protocol To measure the affinity of the parent compound specifically, you must inhibit hydrolysis or shorten the assay window.

VariableStandard Condition (High Risk)Optimized Condition (Low Risk)
Buffer pH pH 7.4 (PBS/Media)pH 7.4 (Add Esterase Inhibitors*)
Temperature 37°C4°C (Binding Assays only)
Incubation Time > 2 Hours< 45 Minutes
Stock Storage -20°C (Repeated Freeze/Thaw)-20°C (Single Use Aliquots)

*Note: General esterase inhibitors (e.g., PMSF) may be toxic to cells.[2] For live-cell functional assays, you must account for the metabolite's presence mathematically rather than chemically.

Part 3: Visualization of the Instability Loop

The following diagram illustrates the critical control points where experimental error is introduced during Bopindolol handling.

Bopindolol_Stability Prodrug Bopindolol Malonate (Prodrug) Hydrolysis Hydrolysis Event (pH > 6.0 or Esterases) Prodrug->Hydrolysis Spontaneous at pH 7.4 LowPotency Assay Outcome A: Lower Potency (Parent) Prodrug->LowPotency Short Incubation (<1 hr) Metabolite Metabolite 18-502 (Active Form) Hydrolysis->Metabolite Primary Pathway Benzoic Benzoic Acid (Byproduct) Hydrolysis->Benzoic HighPotency Assay Outcome B: High Potency (Metabolite) Metabolite->HighPotency Long Incubation (>4 hrs) Control Control Strategy: Buffer pH 4.0 Temp 4°C Control->Hydrolysis Inhibits

Figure 1: The Hydrolysis Trap. Experimental conditions (pH and Time) dictate whether you measure the Prodrug or the Active Metabolite.

Part 4: Analytical Method (HPLC) Recommendation

For researchers needing to quantify Bopindolol without degradation interference, use the following validated parameters derived from stability-indicating studies.

HPLC Parameters:

  • Column: C18 Reverse Phase (e.g., Inertsil ODS-3V, 250 mm x 4.6 mm).[1][2][4]

  • Mobile Phase A: Ammonium carbonate (1 in 100) / Acetonitrile / THF (14:5:1).[1][2][5]

  • Mobile Phase B: Acetonitrile / Ammonium carbonate / THF (17:5:3).[1][2][5]

  • Flow Rate: 1.1 mL/min.[2][5]

  • Detection: UV at 205 nm (or Electrochemical for plasma).[1][2]

  • Critical Step: Samples must be dissolved in pH 4.0 Acetate Buffer .[2][5]

Reference Standard Preparation: Dissolve 28 mg Bopindolol Malonate in pH 4.0 acetate buffer. Do not use water or PBS as the diluent, as the pH of dissolved malonate salt may drift, initiating hydrolysis.

References
  • Nagatomo, T., et al. (2008).[2] The affinity of bopindolol and its two metabolites for a beta 2-adrenoceptor in the bovine mesenteric artery. PubMed.[2] Available at: [Link]

  • National Institute of Health Sciences (Japan). Bopindolol Malonate Tablets & Reference Standard Protocol. JP XVI Official Monographs.[2] Available at: [Link][1][2]

  • Harron, D. W., et al. (1991).[2] Bopindolol.[2][3][4][5][6][7][8][9][10][11][12] A review of its pharmacodynamic and pharmacokinetic properties and therapeutic efficacy. Drugs. Available at: [Link]

  • PubChem. Bopindolol Malonate Compound Summary. National Library of Medicine. Available at: [Link][1][2]

Sources

Optimization

Overcoming poor solubility of bopindolol malonate in assays

The following technical guide addresses the solubility and stability challenges associated with Bopindolol Malonate , a non-selective -adrenoceptor antagonist. This guide is structured to provide actionable solutions for...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide addresses the solubility and stability challenges associated with Bopindolol Malonate , a non-selective


-adrenoceptor antagonist. This guide is structured to provide actionable solutions for researchers encountering precipitation, degradation, or inconsistent assay data.

Subject: Overcoming Solubility & Stability Barriers in Biological Assays Compound: Bopindolol Malonate (CAS: 82857-38-3) Chemical Class: Benzoate Ester /


-Blocker (Non-selective)

Part 1: The Core Challenge (Root Cause Analysis)

Bopindolol Malonate presents a dual challenge in experimental workflows:

  • Lipophilicity vs. Salt Form: While the malonate salt is intended to improve solubility, the parent molecule (bopindolol) is highly lipophilic. In physiological buffers (pH 7.4), the equilibrium shifts toward the free base, increasing the risk of precipitation.

  • Ester Hydrolysis: The molecule contains a benzoate ester linkage. This bond is chemically labile, particularly in neutral-to-basic aqueous environments, leading to rapid hydrolysis into its acid metabolite. Many "solubility" issues are actually stability issues where the compound has degraded.

Part 2: Troubleshooting Guides & FAQs

Section 1: Solvent Selection & Stock Preparation

"Getting it into solution"

Q1: The datasheet says "soluble in water," but my 10 mM stock is cloudy. Why? A: This is a common kinetic vs. thermodynamic solubility issue. While Bopindolol Malonate has a theoretical water solubility of ~5 mM, this is highly pH-dependent.

  • The Mechanism: Dissolving the salt in pure water can locally alter pH. If the pH rises above the pKa of the secondary amine (approx. 9.5) or sits in a neutral range where the lipophilic ester dominates, the compound crashes out.

  • The Fix: Do not use water for primary stocks. Use DMSO (Dimethyl Sulfoxide) . Bopindolol Malonate is robustly soluble in DMSO up to ~50-100 mM.

Q2: I need to avoid DMSO toxicity in my cell assay. What is the alternative? A: You cannot avoid organic solvents entirely, but you can minimize them.

  • Protocol: Prepare a 1000x master stock in DMSO.

  • Critical Step: Perform an intermediate dilution in culture media immediately before dosing. Do not store intermediate aqueous dilutions.

  • Limit: Ensure final DMSO concentration is <0.1% (v/v) to avoid vehicle toxicity.

Q3: Can I use ethanol? A: Ethanol is possible but less ideal than DMSO due to higher volatility (changing concentrations over time) and lower solubility limits for this specific salt form. Stick to DMSO unless your assay specifically forbids it.

Section 2: Assay Compatibility (Cell Culture & HPLC)

"Keeping it in solution"

Q4: My compound precipitates when I add the DMSO stock to the cell culture media (pH 7.4). A: This is "Solvent Shock." The rapid change from 100% DMSO to aqueous buffer causes local supersaturation.

  • Troubleshooting Workflow:

    • Vortex vigorously while adding the stock to the media (do not add static).

    • Warm the media to 37°C prior to addition. Cold media promotes precipitation.

    • Check Turbidity: Measure OD600. If OD > 0.05 above background, you have micro-precipitates that will skew your IC50 data.

Q5: In HPLC, my peak area decreases over a 24-hour run. Is it sticking to the column? A: It is likely hydrolyzing, not sticking.

  • The Mechanism: The ester bond hydrolyzes in the autosampler if the sample is in a neutral/basic buffer or if water is present for extended periods.

  • The Fix:

    • Mobile Phase: Use an acidic mobile phase (e.g., Acetonitrile + 0.05M Ammonium Acetate pH 4.0). The acidic environment stabilizes the ester.

    • Temperature: Cool the autosampler to 4°C.

    • Injection Solvent: Dissolve samples in a high ratio of organic solvent (e.g., 50:50 ACN:Water) rather than 100% aqueous buffer.

Part 3: Validated Experimental Protocols

Protocol A: The "Step-Down" Serial Dilution (To prevent crash-out)

Use this method for IC50/EC50 determination to ensure linearity.

  • Master Stock: Dissolve Bopindolol Malonate in 100% anhydrous DMSO to 10 mM .

    • Validation: Solution must be crystal clear. Sonicate for 30s if needed.

  • Intermediate Plate (The "Step-Down"): Prepare serial dilutions (e.g., 1:3) in 100% DMSO .

    • Why? Diluting in DMSO prevents hydrolysis and precipitation during the prep phase.

  • Working Plate: Transfer 1

    
    L of Intermediate Stock into 999 
    
    
    
    L of pre-warmed Culture Media (37°C).
    • Result: Final DMSO is 0.1%. Compound is now at 10

      
      M (High dose).
      
  • Immediate Dosing: Transfer from Working Plate to Cell Plate within 15 minutes.

Protocol B: Stability-Indicating HPLC Setup

Use this to verify if your compound is degrading during the assay.

ParameterSetting / Condition
Column C18 Reverse Phase (e.g., 250 x 4.6 mm, 5

m)
Mobile Phase A 0.05 M Ammonium Acetate Buffer (Adjusted to pH 4.0 with Acetic Acid)
Mobile Phase B Acetonitrile (HPLC Grade)
Flow Rate 1.0 mL/min
Gradient 30% B to 70% B over 15 mins
Detection UV at 248 nm or 268 nm
Autosampler Must be cooled to 4°C

Data Validation Check: If you see a new peak eluting earlier than Bopindolol (lower retention time), this is the hydrolyzed acid metabolite . Bopindolol (ester) is more lipophilic and elutes later.

Part 4: Visualization of Workflows

Figure 1: Solubility Decision Tree

Use this logic flow to determine the correct solvent system for your specific application.

SolubilityLogic Start Start: Bopindolol Malonate Solid AppType Select Application Start->AppType CellAssay Cell-Based Assay (Physiological pH) AppType->CellAssay Analytical HPLC / LC-MS (Analytical) AppType->Analytical Animal In Vivo (Animal) AppType->Animal DMSOStock Dissolve in 100% DMSO (Master Stock 10-50mM) CellAssay->DMSOStock AcidicBuffer Dissolve in ACN + Ammonium Acetate pH 4.0 Analytical->AcidicBuffer Formulation Vehicle: 5% DMSO + 40% PEG300 + 5% Tween 80 Animal->Formulation Dilution Intermediate Dilution in DMSO DMSOStock->Dilution FinalMedia Dilute into Media (pH 7.4) Max 0.1% DMSO Dilution->FinalMedia CheckPrecip CRITICAL: Check OD600 for Turbidity FinalMedia->CheckPrecip CoolAuto Keep Autosampler < 4°C (Prevent Hydrolysis) AcidicBuffer->CoolAuto

Caption: Decision tree for solvent selection based on assay type. Note the divergence between biological pH requirements and chemical stability requirements.

Figure 2: The "Solvent Shock" Prevention Workflow

Visualizing the serial dilution method to prevent precipitation.

DilutionFlow Stock Master Stock 10mM in DMSO Inter Intermediate Serial Dilutions (100% DMSO) Stock->Inter Dilute Precip Risk: Precipitation (If diluted directly to water) Stock->Precip Direct Water Add Media Culture Media (Pre-warmed 37°C) Inter->Media 1:1000 Spike Assay Assay Well (Final: 0.1% DMSO) Media->Assay Transfer

Caption: Correct serial dilution workflow. Maintaining the compound in DMSO until the final spike into media prevents intermediate precipitation.

References

  • Smolecule . (2023). Bopindolol malonate Solubility and Chemical Properties. Retrieved from

  • National Institute of Health Sciences (NIHS) . Bopindolol Malonate Tablets: Dissolution and HPLC Method. Retrieved from

  • Cayman Chemical . Bopindolol (malonate) Product Information & Solubility. Retrieved from

  • AdooQ Bioscience . Bopindolol malonate Stability and Storage Guidelines. Retrieved from

Troubleshooting

Troubleshooting bopindolol malonate delivery in animal studies

Topic: Troubleshooting Delivery & Stability in Animal Studies Introduction: The Prodrug Paradox Welcome to the technical support hub for Bopindolol Malonate . As a Senior Application Scientist, I often see researchers tr...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Troubleshooting Delivery & Stability in Animal Studies

Introduction: The Prodrug Paradox

Welcome to the technical support hub for Bopindolol Malonate . As a Senior Application Scientist, I often see researchers treat this compound like a standard beta-blocker (e.g., propranolol), only to encounter erratic in vivo data.

The Critical Insight: Bopindolol is an ester prodrug . It is biologically inactive until it undergoes hydrolytic conversion to its active metabolite, 4-(3-t-butylamino-2-hydroxypropoxy)-2-methylindole (often cited as metabolite 18-502) [1].

This mechanism dictates your entire experimental design:

  • In the Vial: You must prevent hydrolysis (keep it an ester).

  • In the Animal: You must ensure hydrolysis (convert to active form).

This guide addresses the three most common failure modes: Premature Hydrolysis (Formulation) , Inconsistent Bioavailability (Delivery) , and Physiological Monitoring .

Module 1: Formulation & Stability (The Chemistry)

Problem: "My stock solution lost potency after 24 hours." Root Cause: Spontaneous hydrolysis of the ester bond in aqueous, neutral-to-alkaline environments.

Technical Protocol: Stability-Optimized Preparation

Bopindolol malonate is a salt of a weak base. While the malonate salt improves solubility, the ester linkage is fragile.

The "Fresh-is-Best" Rule: Never store aqueous working solutions. Prepare immediately prior to dosing.

Step-by-Step Formulation Guide
  • Solvent Selection:

    • Primary Solvent: DMSO or Ethanol (anhydrous). Bopindolol is highly soluble here and stable because there is no water to fuel hydrolysis.

    • Diluent: Sterile Saline (0.9% NaCl) or PBS (pH 7.4).

    • Avoid: Alkaline buffers (pH > 8.0) accelerate degradation.

  • Preparation Protocol (Example: 1 mg/mL for IP injection):

    • Step A: Dissolve 10 mg Bopindolol Malonate in 0.5 mL DMSO (Stock: 20 mg/mL).

    • Step B: Slowly add 9.5 mL of sterile saline while vortexing.

    • Step C: CRITICAL: Check pH. If > 7.4, adjust slightly with dilute HCl. Ideally, keep pH between 5.0–6.0 for short-term stability.

    • Step D: Filter sterilize (0.22 µm PVDF membrane) immediately.

    • Step E: Dose within 2 hours.

Data Table 1: Solubility & Stability Profile

ParameterSpecificationTechnical Note
MW 484.54 g/mol Use this for molarity calcs (Salt form)
Water Solubility ~5 mM (approx. 2.4 mg/mL)Limited. Co-solvent (DMSO) recommended.
Stability (Solid) 36 months at -20°CKeep desiccated.[1] Hygroscopic.
Stability (Solution) < 24 hours at 4°CHydrolysis Risk: High in aqueous media.
pKa ~9.5 (amine)Protonated at physiological pH.
Visual Workflow: Formulation Logic

FormulationWorkflow Start Solid Bopindolol (Store -20°C) Solvent Dissolve in DMSO (Anhydrous) Start->Solvent High Conc. Dilution Dilute with Saline (Vortex gently) Solvent->Dilution 1:20 Ratio Check Check pH (Target 5.0 - 6.0) Dilution->Check Prevent Hydrolysis Filter 0.22µm Filtration Check->Filter Inject Immediate Injection (< 2 Hours) Filter->Inject

Figure 1: Optimized formulation workflow to prevent premature ester hydrolysis prior to injection.

Module 2: In Vivo Delivery & Pharmacokinetics (The Biology)

Problem: "I see variable efficacy between rats and dogs." Root Cause: Species-specific differences in esterase activity and first-pass metabolism.

Mechanism of Action

Bopindolol is a "slow-dissociating" beta-blocker.[2][3] Once hydrolyzed to its active metabolite (18-502), it binds to


 and 

receptors with high affinity and dissociates slowly, leading to a long duration of action (up to 24 hours) [2].
Dosing Guidelines

Table 2: Recommended Starting Doses by Species

SpeciesRouteDose RangeExpected OutcomeReference
Rat IP0.3 – 3.0 mg/kgDose-dependent hypotension; HR reduction.[3][3]
Rat Oral1.0 – 10.0 mg/kgHigher dose required due to first-pass effect.[3]
Dog IV8 – 32 µg/kgPotent inhibition of tachycardia (4x vs Propranolol).[3][3]
Dog Oral0.5 – 2.0 mg/kgSustained blockade (>24h).[4]

> Scientist's Note: Notice the massive difference between Dog IV (µg range) and Rat IP (mg range). Dogs are significantly more sensitive to beta-blockade. Always perform a dose-escalation pilot study.

Visual Pathway: Prodrug Activation

MetabolicPathway Prodrug Bopindolol (Prodrug) (Inactive Ester) Liver Liver/Plasma Esterases Prodrug->Liver Systemic Absorption Metabolite Active Metabolite (18-502) (4-(3-t-butylamino...) Liver->Metabolite Rapid Hydrolysis Receptor Beta-Adrenergic Receptors (Slow Dissociation) Metabolite->Receptor High Affinity Binding Effect Reduced HR & BP (Sustained Effect) Receptor->Effect Signal Blockade

Figure 2: The obligatory metabolic activation pathway. Without esterase activity (in vivo), the drug is ineffective.

Module 3: Physiological Monitoring (The Safety)

Problem: "My animals are showing unexpected stability in Heart Rate despite high doses." Root Cause: Intrinsic Sympathomimetic Activity (ISA).

Unlike propranolol (a pure antagonist), bopindolol possesses ISA . This means that at rest (low sympathetic tone), it may slightly stimulate beta-receptors, preventing extreme bradycardia. Its blocking effect is most visible when the system is challenged (e.g., stress, exercise, or isoproterenol challenge) [5].

Troubleshooting Physiological Signs
ObservationPossible CauseCorrective Action
No drop in resting HR ISA Effect masking blockade.Challenge animal with Isoproterenol (0.1 µg/kg IV) to test blockade efficacy.
Acute Mortality Hypotension (Alpha-blocking artifact).Reduce dose. Check if solution was too acidic (injection shock).
Delayed Onset Slow hydrolysis rate.Wait 60–90 mins post-dose for peak metabolite levels before measuring.

Frequently Asked Questions (FAQ)

Q: Can I autoclave the bopindolol solution? A: Absolutely not. The heat and pressure will hydrolyze the ester bond immediately, leaving you with a mixture of degradation products. Use 0.22 µm sterile filtration.

Q: Why is the IV dose for dogs so much lower than the IP dose for rats? A: Two reasons:

  • Bioavailability: IV is 100% bioavailable; IP suffers from first-pass metabolism.

  • Sensitivity: Dogs have a higher density of cardiac beta-receptors and are generally more sensitive to beta-blockade pharmacology than rodents.

Q: Can I use bopindolol for in vitro cell culture studies? A: Proceed with caution. Most cell culture media do not contain the high density of esterases found in plasma/liver. If you add Bopindolol (prodrug) to cells, it may not convert to the active metabolite.

  • Recommendation: For in vitro work, try to source the active metabolite (18-502) directly, or pre-incubate bopindolol with plasma esterases before adding to the cell media.

References

  • Nagatomo, T., et al. (2001). Bopindolol: pharmacological basis and clinical implications. Cardiovascular Drug Reviews. Retrieved from [Link]

  • Harron, D. W., et al. (1991).[3][4] Bopindolol.[1][2][3][4][5][6][7][8][9][10] A review of its pharmacodynamic and pharmacokinetic properties and therapeutic efficacy. Drugs. Retrieved from [Link]

  • Welstein, H., et al. (1986). Pharmacological Experiments in Healthy Volunteers With Bopindolol. Journal of Cardiovascular Pharmacology. Retrieved from [Link]

Sources

Optimization

Adjusting bopindolol malonate concentration for optimal results

Prepared by: Senior Application Scientist Welcome to the technical support guide for bopindolol malonate. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, fie...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by: Senior Application Scientist

Welcome to the technical support guide for bopindolol malonate. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the effective use of this compound. Our goal is to move beyond simple protocols and explain the causality behind experimental choices, empowering you to troubleshoot issues and optimize your results with confidence.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions that are critical for the successful design of experiments involving bopindolol malonate.

Q1: What is the primary mechanism of action for bopindolol malonate?

A: Bopindolol malonate is a non-selective beta-adrenergic receptor antagonist, meaning it blocks both β1 and β2-adrenergic receptors.[1][2][3] This action inhibits the binding of catecholamines like adrenaline and noradrenaline, leading to reduced heart rate and blood pressure.[1]

Crucially, bopindolol has two distinguishing features:

  • It is a prodrug: Bopindolol itself is not the primary active agent. It is rapidly metabolized in the body via hydrolysis of its ester bond to form an active metabolite that exerts the therapeutic effect.[3][4]

  • It possesses Intrinsic Sympathomimetic Activity (ISA): Unlike pure antagonists, bopindolol can partially stimulate the beta-adrenergic receptors it blocks.[1][5] This partial agonism can mitigate some effects of excessive blockade, such as severe bradycardia (slow heart rate).[1]

Its mechanism involves a very slow dissociation from the receptors, which contributes to its long-lasting effects of over 24 hours from a single dose.[6][7][8]

Bopindolol_Mechanism cluster_0 Cell Membrane BetaReceptor β1/β2-Adrenergic Receptor Response Physiological Response (e.g., Increased Heart Rate) BetaReceptor->Response Signal Transduction Catecholamine Adrenaline/ Noradrenaline Catecholamine->BetaReceptor Binds & Activates Bopindolol Bopindolol Malonate (Prodrug) ActiveMetabolite Active Metabolite Bopindolol->ActiveMetabolite Metabolic Activation (Hydrolysis) ActiveMetabolite->BetaReceptor Binds & Blocks (with ISA)

Caption: Simplified pathway of bopindolol malonate action.

Q2: How should I prepare and store bopindolol malonate stock solutions to ensure stability?

A: Proper handling is critical due to the compound's susceptibility to hydrolysis.[6] Incorrect preparation or storage is a primary cause of experimental variability.

ParameterRecommendationRationale & Expert Insight
Solvent High-purity, anhydrous DMSOBopindolol malonate is soluble in DMSO but not in water.[6] Using anhydrous DMSO minimizes the presence of water, which is the key driver of hydrolysis of the ester bond.
Storage (Powder) -20°C for long-term (months/years) or 0-4°C for short-term (days/weeks). Keep desiccated and protected from light.[6][9]Prevents degradation before the compound is ever used. The malonate salt is a stable solid when kept dry.
Storage (Solution) Prepare fresh or store aliquots at -20°C for up to one month.[9] Avoid repeated freeze-thaw cycles.Aliquoting prevents contamination and degradation of the entire stock. Freezing slows down hydrolysis, but the solution is still less stable than the powder form.

Expert Tip: When diluting your DMSO stock into aqueous cell culture media or buffer, ensure rapid mixing to avoid precipitation. The final concentration of DMSO should be kept low (typically <0.1%) and consistent across all experimental and control groups, as DMSO can have its own biological effects.

Q3: What are typical working concentrations for in vitro experiments?

A: The optimal concentration is highly dependent on your specific model system (e.g., cell type, receptor expression level). It is always necessary to perform a dose-response curve to determine the EC₅₀/IC₅₀ for your particular assay. However, published data provides a useful starting range.

Concentration Range (Molar)Expected Antagonistic BehaviorContext & Application
10⁻⁹ to 10⁻⁸ M Competitive AntagonismIn this range, bopindolol's active metabolite typically competes with agonists like isoprenaline without reducing the maximum possible response.[6] This is ideal for classic receptor pharmacology studies.
≥ 10⁻⁷ M Non-competitive AntagonismAt higher concentrations, the compound may exhibit non-competitive behavior, reducing the maximum response of an agonist.[6] This could be due to its slow dissociation kinetics or other complex interactions.
> 10⁻⁶ M Potential for Off-Target EffectsUse with caution. At micromolar concentrations, the risk of observing effects not related to beta-receptor blockade increases. This could include non-specific membrane effects or effects from the malonate moiety itself.[10]
Q4: Since bopindolol malonate is a prodrug, are there special considerations for in vitro studies?

A: Yes. The conversion of bopindolol to its active metabolite is mediated by esterase enzymes found in plasma and tissues like the liver.[3][6] Many simplified in vitro systems, such as those using isolated membranes or some recombinant cell lines, may lack sufficient esterase activity.

  • If your system lacks metabolic activity: You may observe a significantly weaker effect than anticipated. In this scenario, consider using the pre-hydrolyzed, active form of the compound if available, or incorporating a source of esterases (e.g., liver S9 fractions) into your assay design, though this adds complexity.

  • For cell-based assays: Many cell lines possess endogenous esterases capable of activating the prodrug, but the rate and extent of this conversion can be a source of variability.

Section 2: Troubleshooting Guide

This guide uses a problem-and-solution format to address specific issues you may encounter.

Issue: My experimental results are inconsistent or weaker than expected, even when using the same nominal concentration.

This is the most common issue reported and almost always traces back to the stability and handling of the compound.

Potential Causes & Solutions:

  • Solution Degradation: The ester bond in bopindolol is prone to hydrolysis. If your stock solution is old, was stored improperly, or was prepared in a non-anhydrous solvent, its effective concentration will be lower than calculated.

    • Solution: Always prepare fresh stock solutions from powder for critical experiments. If using a frozen stock, ensure it is within its stability window (e.g., <1 month).[9]

  • Inaccurate Concentration Determination: Volumetric errors during preparation can lead to significant deviations.

    • Solution: Use calibrated pipettes and analytical balances. For absolute certainty, the concentration of a stock solution can be verified using HPLC with UV detection, referencing a standard of known purity.[4][11][12]

  • Insufficient Metabolic Activation (in vitro): As detailed in FAQ Q4, your experimental system may not have the necessary enzymes to convert the prodrug to its active form.

    • Solution: Confirm if your cell model has esterase activity. Compare the effect of bopindolol malonate to a non-prodrug beta-blocker (e.g., propranolol) to diagnose this issue.

Troubleshooting_Workflow Start Inconsistent or Weak Results CheckStock Is stock solution fresh (<1 month) and prepared in anhydrous DMSO? Start->CheckStock PrepareFresh Action: Prepare fresh stock solution from powder. (See Protocol 1) CheckStock->PrepareFresh No CheckSystem Does the in vitro system have esterase activity? CheckStock->CheckSystem Yes PrepareFresh->CheckSystem UseActive Problem: Insufficient metabolic activation. Consider using an active metabolite or different model. CheckSystem->UseActive No ValidateConc Action: Validate concentration with an analytical method (e.g., HPLC). CheckSystem->ValidateConc Yes Success Problem Resolved UseActive->Success ValidateConc->Success

Caption: Decision tree for troubleshooting inconsistent results.

Issue: I am observing unexpected or off-target effects at higher concentrations.

Potential Causes & Solutions:

  • Non-Competitive Blockade: As noted, concentrations ≥100 nM can lead to non-competitive antagonism, which can alter signaling in ways not seen with simple competitive blockade.[6]

    • Solution: Carefully characterize the dose-response relationship in your system. If possible, use the lowest concentration that gives the desired level of antagonism.

  • Malonate Moiety Effects: Malonic acid is a known inhibitor of mitochondrial complex II (succinate dehydrogenase).[10] While the malonate is a salt form here, at very high concentrations (likely well above the therapeutic range), it is theoretically possible for it to interfere with cellular metabolism.

    • Solution: Run a "malonic acid" or "sodium malonate" control at the equivalent molar concentration to rule out effects from the salt counter-ion. This is a critical control for ensuring observed effects are due to the bopindolol moiety.

  • Interaction with Other Receptors: Bopindolol is known to have some interaction with 5-HT (serotonin) receptors.[2][13]

    • Solution: If your system expresses serotonin receptors, be aware of this potential interaction. Consider using a more selective beta-blocker as a control to confirm that your observed effect is mediated by beta-adrenoceptors.

Section 3: Experimental Protocols
Protocol 1: Preparation and Validation of a Bopindolol Malonate Stock Solution

This protocol ensures the preparation of a stable, accurate stock solution.

  • Pre-analysis: Allow the bopindolol malonate powder container to equilibrate to room temperature before opening to prevent condensation of moisture onto the hygroscopic powder.

  • Weighing: Accurately weigh the desired amount of powder using a calibrated analytical balance in a low-humidity environment if possible.

  • Dissolution: Add the appropriate volume of anhydrous DMSO to achieve the target concentration (e.g., 10 mM). Vortex thoroughly until all solid is completely dissolved. Causality: Using anhydrous DMSO is the most critical step to prevent initial hydrolysis.

  • Aliquoting: Immediately dispense the stock solution into small-volume, low-protein-binding tubes suitable for -20°C storage. The volume of each aliquot should be sufficient for a single experiment. Causality: Aliquoting prevents contamination and multiple freeze-thaw cycles that accelerate degradation.

  • Storage: Label aliquots clearly with the compound name, concentration, date, and solvent. Store immediately at -20°C, protected from light.[9]

  • (Optional) Quality Control: For GLP or highly sensitive studies, dilute an aliquot of the new stock and analyze its concentration and purity via a validated HPLC method.[12]

Protocol 2: Establishing an Optimal Dose-Response Curve for In Vitro Models

This protocol is essential for determining the effective concentration range in your specific system.

  • Cell Seeding: Plate your cells at a consistent density and allow them to adhere or reach the desired confluency as per your standard protocol.

  • Preparation of Dilution Series: Using your validated stock solution (Protocol 1), prepare a serial dilution series. Typically, a 10-point, 3-fold or 10-fold dilution series is a good starting point (e.g., 1 µM down to 0.1 nM). Dilute into your final assay medium. Causality: A wide range is needed to capture the full sigmoidal curve, including the top and bottom plateaus.

  • Agonist Control: Include a known beta-adrenergic agonist (e.g., isoprenaline) at a concentration that elicits a sub-maximal response (e.g., its EC₈₀). This will be the response you aim to inhibit.

  • Treatment:

    • Add the bopindolol malonate dilutions to the cells and pre-incubate. The pre-incubation time should be standardized.

    • After pre-incubation, add the agonist to all wells except the negative control.

    • Include controls: Vehicle only (negative control), Agonist + Vehicle (positive control).

  • Assay Readout: After the appropriate incubation time, measure the downstream response (e.g., cAMP levels, reporter gene activity, etc.).

  • Data Analysis: Plot the agonist response as a function of the logarithm of bopindolol malonate concentration. Fit the data to a four-parameter logistic equation to determine the IC₅₀ (the concentration that causes 50% inhibition). This IC₅₀ is your most reliable data point for planning future experiments.

References
  • Patsnap Synapse. (2024).
  • Japanese Pharmacopoeia. (n.d.).
  • Smolecule. (2023).
  • García-García, A., et al. (2007). Malonate induces cell death via mitochondrial potential collapse and delayed swelling through an ROS-dependent pathway.
  • van den Meiracker, A. H., et al. (1988). Effects of a New Long-Acting Beta-Blocker Bopindolol (LT 31-200) on Blood Pressure, Plasma Catecholamines, Renin and Cholesterol in Patients With Arterial Hypertension. Journal of Hypertension.
  • Patsnap Synapse. (2024).
  • Patsnap Synapse. (2024).
  • MedChemExpress. (n.d.).
  • Nagatomo, T., et al. (2001).
  • Harron, D. W., et al. (1991). Bopindolol. A review of its pharmacodynamic and pharmacokinetic properties and therapeutic efficacy. Drugs.
  • AdooQ Bioscience. (n.d.).
  • van Brummelen, P., et al. (1986). The clinical pharmacology of bopindolol, a new long-acting beta-adrenoceptor antagonist, in hypertension. Clinical Pharmacology & Therapeutics.
  • Hosohata, Y., et al. (1995). Bopindolol is a slowly dissociating beta 1-adrenoceptor antagonist when compared to other beta-blockers. Biological & Pharmaceutical Bulletin.
  • Belz, G. G., et al. (1988). Simultaneous modeling of bopindolol kinetics and dynamics. Journal of Cardiovascular Pharmacology.
  • Al-Ghananeem, A. M., & Malkawi, A. H. (2012). Current Analytical Methods For Amlodipine And Its Formulations: A Review.
  • Lefebvre, R. A., et al. (1987). Analytical problems encountered during high-performance liquid chromatographic separation and coulometric detection of bopindolol metabolites in human plasma.

Sources

Reference Data & Comparative Studies

Validation

Comparative Technical Guide: Bopindolol Malonate vs. Metoprolol in Antihypertensive Therapy

Executive Synthesis: The Mechanistic Divergence In the landscape of antihypertensive pharmacotherapy, the comparison between Bopindolol Malonate and Metoprolol represents a fundamental study in the trade-offs between rec...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Synthesis: The Mechanistic Divergence

In the landscape of antihypertensive pharmacotherapy, the comparison between Bopindolol Malonate and Metoprolol represents a fundamental study in the trade-offs between receptor selectivity and intrinsic sympathomimetic activity (ISA).

While both agents effectively lower systemic blood pressure, their hemodynamic routes to this endpoint differ significantly.[1][2][3][4][5] Metoprolol acts as a "pure" cardioselective brake, reducing cardiac output. In contrast, Bopindolol functions as a dual-action modulator: it reduces cardiac workload while simultaneously preserving peripheral perfusion through partial agonism and non-selective blockade.

This guide dissects these differences, providing a validated experimental framework for their assessment.

Pharmacological Profile & Mechanism of Action[1][6][7][8][9]

Metoprolol: The Cardioselective Standard

Metoprolol is a competitive, selective


-adrenergic receptor antagonist .
  • Mechanism: It binds to

    
     receptors in the juxtaglomerular apparatus and myocardium.
    
  • Signal Transduction: Blockade prevents catecholamine-induced activation of the

    
    -protein/adenylyl cyclase pathway. This leads to reduced intracellular cAMP and decreased 
    
    
    
    influx.
  • Hemodynamic Outcome: Negative chronotropy (rate) and inotropy (contractility) result in lowered Cardiac Output (CO).

  • Limitation: In acute phases, it may reflexively increase Peripheral Vascular Resistance (PVR) due to unopposed

    
    -adrenergic vasoconstriction.
    
Bopindolol Malonate: The Non-Selective Modulator with ISA

Bopindolol is a lipophilic prodrug (hydrolyzed to its active metabolite, 4-(3-t-butylamino-2-hydroxypropoxy)-2-methylindole) characterized by non-selective


 blockade  with moderate Intrinsic Sympathomimetic Activity (ISA) .[6]
  • Mechanism: It blocks

    
     receptors (heart) and 
    
    
    
    receptors (vascular smooth muscle/bronchi).
  • The ISA Advantage: Unlike Metoprolol, Bopindolol weakly stimulates the

    
     receptor while blocking potent endogenous catecholamines. This "partial agonism" prevents excessive bradycardia at rest.[7]
    
  • Hemodynamic Outcome: It lowers blood pressure by reducing vascular resistance (vasodilation via

    
     partial agonism) and inhibiting renin release, with a less drastic reduction in resting heart rate compared to Metoprolol.
    
Comparative Data Matrix[1]
FeatureMetoprolol (Tartrate/Succinate)Bopindolol Malonate
Receptor Selectivity Selective

Non-selective

Intrinsic Sympathomimetic Activity (ISA) Absent (Pure Antagonist)Present (Partial Agonist)
Primary Hemodynamic Driver

Cardiac Output

Systemic Vascular Resistance +

Renin
Lipid Profile Impact Neutral to Negative (may

Triglycerides)
Neutral to Positive (HDL preservation)
Biological Half-Life 3–7 hours (requires ER for QD dosing)~24 hours (Active metabolite)
Resting Heart Rate Effect Significant BradycardiaMild Reduction (Buffered by ISA)

Visualization: Adrenergic Signaling Pathways

The following diagram illustrates the divergent signaling cascades blocked or modulated by these two agents.

BetaBlockerPathways cluster_cell Cardiomyocyte / Smooth Muscle Cell Membrane cluster_downstream RecB1 Beta-1 Receptor (Heart) Gs Gs Protein RecB1->Gs Activation RecB2 Beta-2 Receptor (Vasculature) RecB2->Gs Activation AC Adenylyl Cyclase Gs->AC cAMP cAMP Increase AC->cAMP PKA PKA Activation cAMP->PKA Ca Ca2+ Influx PKA->Ca Response Contraction / HR Increase Ca->Response Meto METOPROLOL (Pure Antagonist) Meto->RecB1 Blocks Bopin BOPINDOLOL (Antagonist + ISA) Bopin->RecB1 Blocks Bopin->RecB2 Blocks Bopin->RecB2 Weak Activation (Vasodilation)

Figure 1: Differential blockade pathways. Note Bopindolol's dual interaction with


 and 

receptors, including partial agonism (ISA) on

sites promoting vasodilation.

Experimental Protocol: Self-Validating Hemodynamic Assessment

To objectively compare these agents, a "self-validating" protocol is required. This means the experiment must include internal controls (baseline) and positive controls (known response) to ensure data integrity.

Model: Spontaneously Hypertensive Rats (SHR).[8] Method: Radiotelemetry (Gold Standard). Note: Tail-cuff methods induce stress artifacts that mask the subtle ISA effects of Bopindolol.

The "Self-Validating" Workflow

Step 1: Surgical Implantation (Day -14)

  • Implant HD-S10 telemetry transmitters into the abdominal aorta of male SHRs (12-14 weeks old).

  • Validation Check: Verify pulse pressure signal amplitude > 30 mmHg to ensure catheter patency.

Step 2: Recovery & Baseline (Day -7 to 0)

  • Allow 7 days for circadian rhythm restoration.

  • Record continuous baseline Mean Arterial Pressure (MAP) and Heart Rate (HR) for 48 hours prior to dosing.

  • Validation Check: Discard animals showing irregular circadian dips (indicative of non-recovery).

Step 3: Pharmacological Challenge (Day 0 to 14)

  • Group A (Metoprolol): 50 mg/kg/day (Oral gavage or osmotic pump).

  • Group B (Bopindolol): 1 mg/kg/day (Adjusted for higher potency).

  • Group C (Vehicle): Saline/Methylcellulose control.

Step 4: Stress Reactivity Test (Day 10)

  • Subject rats to a standardized mild stressor (air jet).

  • Hypothesis Validation: Metoprolol rats should show blunted HR response but potentially higher vascular resistance. Bopindolol rats should show preserved peripheral flow due to

    
     ISA.
    
Workflow Visualization

ExperimentalProtocol cluster_validation Self-Validation Phase cluster_treatment Treatment Arms (14 Days) Start SHR Rat Selection (n=30) Surgery Telemetry Implantation (Abdominal Aorta) Start->Surgery Recovery 7-Day Recovery (Circadian Check) Surgery->Recovery Baseline 48h Baseline Recording Recovery->Baseline Exclusion Exclude Non-Dippers Baseline->Exclusion Random Randomization Exclusion->Random Valid Subjects GrpA Metoprolol (Pure Beta-1) Random->GrpA GrpB Bopindolol (Non-Sel + ISA) Random->GrpB GrpC Vehicle Control Random->GrpC Analysis Hemodynamic Analysis (MAP, HR, dP/dt) GrpA->Analysis GrpB->Analysis GrpC->Analysis

Figure 2: Validated workflow for SHR hemodynamic assessment using radiotelemetry to eliminate stress artifacts.

Critical Analysis of Effects

Antihypertensive Efficacy

Clinical and experimental data confirm that both drugs achieve comparable reductions in diastolic blood pressure (<95 mmHg in ~70% of subjects).[9] However, the quality of this reduction differs:

  • Metoprolol relies on the equation

    
    . It lowers BP by crushing 
    
    
    
    .
  • Bopindolol lowers BP by modulating both

    
     (moderately) and 
    
    
    
    (via
    
    
    agonism).
The "Bradycardia Buffer"

A critical safety distinction is the resting heart rate.

  • Metoprolol can induce severe bradycardia, limiting its use in patients with low baseline heart rates.

  • Bopindolol , due to ISA, maintains a higher resting heart rate while still blunting exercise-induced tachycardia. This makes it a "physiologically smoother" option for active patients or those prone to bradyarrhythmias.

Metabolic Implications

Beta-blockers are notorious for worsening lipid profiles (increasing triglycerides, decreasing HDL).

  • Metoprolol: Follows the standard negative metabolic trend.

  • Bopindolol: Research indicates a neutral or beneficial effect on lipid profiles, likely due to the lack of unopposed

    
    -mediated inhibition of lipoprotein lipase, a benefit of its partial agonist activity.
    

References

  • Lefflerová, K., et al. (1989).[9] "Bopindolol in the treatment of hypertension: a double blind study comparing bopindolol and metoprolol." Cor et Vasa.[9]

  • Svensson, A., et al. (1981).[2] "Metoprolol and pindolol in hypertension: different effects on peripheral haemodynamics." Clinical Science.

  • Welsh, N.L., et al. (2024). "Pharmacological basis of Bopindolol: Mechanism and ISA." NIH/PubMed Central.

  • MedChemExpress. "Bopindolol Malonate Product Monograph & Pharmacology."

  • American Heart Association. "Resetting Blood Pressure in Spontaneously Hypertensive Rats." Hypertension Journal.

Sources

Comparative

Technical Comparison Guide: Bopindolol Malonate vs. Atenolol

[1] Executive Summary: The ISA Differentiator This guide provides a rigorous head-to-head analysis of Bopindolol Malonate (a non-selective -blocker with Intrinsic Sympathomimetic Activity - ISA) and Atenolol (a cardiosel...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary: The ISA Differentiator

This guide provides a rigorous head-to-head analysis of Bopindolol Malonate (a non-selective


-blocker with Intrinsic Sympathomimetic Activity - ISA) and Atenolol  (a cardioselective 

-blocker without ISA).[1]

While both agents are effective antihypertensives, their hemodynamic and metabolic footprints diverge significantly due to the ISA factor .[1] Bopindolol acts as a "buffer," providing background adrenergic stimulation that preserves resting heart rate and cardiac output, whereas Atenolol functions as a "hard brake," significantly depressing chronotropy and potential lipid metabolism.[1] This guide dissects these differences through experimental data, offering protocols for replicating these findings in clinical or preclinical settings.

Pharmacological Architecture

Mechanism of Action & Selectivity

The core distinction lies in receptor occupancy dynamics.[1] Atenolol is a "silent antagonist" at


 receptors.[1] Bopindolol is a partial agonist; it blocks endogenous catecholamines (adrenaline/noradrenaline) while simultaneously stimulating the receptor to a sub-maximal level (~15-25% of full agonist effect).[1]
Diagram: Receptor Dynamics & ISA Mechanism

The following diagram illustrates the competitive inhibition of Atenolol versus the partial agonism of Bopindolol.[1]

MOA_Comparison Catecholamines Endogenous Catecholamines (Full Agonists) BetaRec Beta-Adrenergic Receptor (Myocardium) Catecholamines->BetaRec  Strong Binding Response_Full Full Signal Transduction (High HR, Contractility) BetaRec->Response_Full  100% Activity Response_Blocked Signal Blockade (Bradycardia, Reduced Contractility) BetaRec->Response_Blocked  0% Intrinsic Activity Response_Buffered Buffered Signal (Preserved Resting HR, Reduced Peak HR) BetaRec->Response_Buffered  ~25% Intrinsic Activity Atenolol Atenolol (Silent Antagonist) Atenolol->BetaRec  Competitive Inhibition Bopindolol Bopindolol (Partial Agonist - ISA) Bopindolol->BetaRec  Partial Activation

Caption: Comparative receptor dynamics showing Atenolol's complete blockade vs. Bopindolol's partial activation (ISA), resulting in distinct physiological outputs.[1][2]

Prodrug Kinetics (Bopindolol)

Unlike Atenolol, which is active upon ingestion, Bopindolol is a prodrug.[1] It is an ester that must be hydrolyzed by plasma and tissue esterases into its active metabolite, 4-(3-t-butylamino-2-hydroxypropoxy)-2-methylindole .[1] This conversion contributes to its long duration of action (24+ hours) and smooth plasma concentration profile.[1]

Head-to-Head Clinical Performance

The following data synthesizes findings from key comparative trials, specifically focusing on hemodynamic stability and metabolic neutrality.

Quantitative Comparison Table
MetricBopindolol Malonate (1-2 mg/day)Atenolol (50-100 mg/day)Clinical Implication
Resting Heart Rate Mild reduction (-13%)Significant reduction (-24%)Bopindolol avoids severe bradycardia at rest.[1]
Exercise Heart Rate Blunted increaseBlunted increaseBoth effectively limit exercise-induced tachycardia.[1]
Cardiac Contractility Increased (Positive Inotropic)No change / Slight DecreaseBopindolol maintains cardiac output better in compromised hearts.[1]
Peripheral Resistance Decreased (Vasodilation via

ISA)
Increased (Reflex vasoconstriction)Bopindolol reduces afterload more effectively.[1]
Lipid Profile (HDL) Neutral or Slight IncreaseDecreased Atenolol poses long-term cardiovascular risk via lipid dysregulation.[1]
Triglycerides NeutralTendency to IncreaseBopindolol is metabolically superior.[1]
Withdrawal Effect Blunted/DelayedHypersensitivity (Rebound)Atenolol requires careful tapering; Bopindolol is more forgiving.[1]
Analysis of Hemodynamic Causality[1]
  • The "Cold Extremities" Factor: Atenolol blocks peripheral

    
     receptors (at high doses) and unmasks 
    
    
    
    -adrenergic vasoconstriction, leading to increased peripheral vascular resistance (PVR) and cold extremities.[1] Bopindolol, despite being non-selective, possesses ISA at the
    
    
    receptor, promoting mild vasodilation that counteracts
    
    
    -mediated constriction.
  • Circadian Preservation: Studies show Atenolol induces hourly heart rates <55 bpm significantly more often than Bopindolol.[1][2] Bopindolol preserves the circadian dip without crashing the nocturnal heart rate, reducing the risk of pausing or profound bradycardia during sleep.[1]

Experimental Methodologies

To validate these differences in a research setting, the following protocols are recommended.

Protocol 1: Assessment of Intrinsic Sympathomimetic Activity (ISA)

Objective: To quantify the partial agonist activity of Bopindolol relative to Atenolol in a controlled in vivo model.[1]

  • Subject Selection: Healthy Wistar rats (n=10 per group) or pre-screened normotensive human volunteers.

  • Catecholamine Depletion (Animal Model): Pre-treat animals with Reserpine (5 mg/kg i.p.) 24 hours prior.[1] Reasoning: This depletes endogenous catecholamines, ensuring any observed heart rate increase is due to the drug's intrinsic activity, not reflex sympathetic tone.

  • Baseline Monitoring: Establish stable baseline HR and MAP (Mean Arterial Pressure) via femoral artery cannulation or telemetry.[1]

  • Drug Administration:

    • Group A: Atenolol (10 mg/kg i.v.)[1]

    • Group B: Bopindolol (1 mg/kg i.v.)[1]

    • Group C: Saline Control[1]

  • Data Acquisition: Record HR response over 60 minutes.

    • Expected Result: Atenolol will show no change or slight decrease (due to lack of endogenous tone).[1] Bopindolol will induce a dose-dependent increase in HR (tachycardia) in the reserpinized model, confirming ISA.[1]

Protocol 2: Comparative Hemodynamic Profiling (Echocardiography)

Objective: To measure the differential effects on Left Ventricular (LV) function and peripheral resistance.[1]

Workflow Diagram (DOT)

Experimental_Workflow Recruitment Patient Recruitment (Mild-Mod Hypertension) Washout 2-Week Washout (Placebo Run-in) Recruitment->Washout Randomization Randomization (Double-Blind) Washout->Randomization Arm_A Arm A: Atenolol (50-100mg OD) Randomization->Arm_A Arm_B Arm B: Bopindolol (1mg OD) Randomization->Arm_B Measure_Acute Acute Phase (24h) Holter Monitoring Arm_A->Measure_Acute Arm_B->Measure_Acute Measure_Chronic Chronic Phase (6 Weeks) Echocardiography Measure_Acute->Measure_Chronic Analysis Data Analysis: LV Dimensions, Ejection Fraction, TPR Measure_Chronic->Analysis

Caption: Randomized double-blind workflow for assessing chronic hemodynamic adaptation to beta-blockade.

Step-by-Step Methodology:

  • Washout: Essential to remove effects of prior antihypertensives.[1]

  • Dosing: Administer drugs once daily (OD). Note that Bopindolol's prodrug nature ensures smooth 24h coverage.[1]

  • Echocardiography Parameters:

    • Fractional Shortening (FS): Measure in M-mode.[1] Hypothesis: Atenolol = Unchanged/Lower; Bopindolol = Increased.[1][3]

    • End-Systolic Wall Stress (ESWS): Calculate to estimate afterload.[1]

  • Lipid Biochemistry: Fasting blood draw at Week 0 and Week 6.

    • Panel: Total Cholesterol, LDL, HDL, Triglycerides.[4]

    • Critical Check: Calculate the HDL/Total Cholesterol ratio.[1][4] A decrease indicates a negative metabolic impact (typical of Atenolol).[1]

Conclusion & Recommendations

For drug development professionals and clinicians, the choice between Bopindolol and Atenolol should be dictated by the patient's hemodynamic and metabolic profile:

  • Select Bopindolol Malonate when:

    • The patient has bradycardia or low resting heart rate (ISA prevents further dangerous drops).[1]

    • Lipid profile is a concern (Dyslipidemia).[1] Bopindolol is metabolically neutral.[1]

    • Peripheral Vascular Disease is present (ISA causes mild vasodilation).[1]

  • Select Atenolol when:

    • Strict Cardioselectivity is required (e.g., severe reactive airway disease, though bisoprolol is often preferred now).[1]

    • Pure rate control is the primary objective (e.g., specific tachyarrhythmias where "braking" is more desired than "buffering").[1]

Final Verdict: Bopindolol represents a more sophisticated pharmacological approach for uncomplicated hypertension due to its preservation of cardiac output and neutral metabolic profile, whereas Atenolol serves as a potent, albeit metabolically inferior, reference standard for pure beta-blockade.[1]

References

  • Haemodynamic effects of bopindolol and atenolol in coronary artery disease. Source: PubMed / NIH URL:[1][Link][1]

  • Double-blind comparison of once-daily bopindolol, pindolol and atenolol in essential hypertension. Source: PubMed / NIH URL:[1][Link][1]

  • Withdrawal phenomena after atenolol and bopindolol: haemodynamic responses in healthy volunteers. Source: British Journal of Clinical Pharmacology URL:[1][5][Link][1]

  • Comparison of the metabolic effects of long-term treatment with pindolol or atenolol by hypertensive patients. Source: PubMed URL:[1][Link]

  • Influence of atenolol and bopindolol on circadian heart rate. Source: PubMed URL:[1][Link][1]

Sources

Safety & Regulatory Compliance

Safety

Operational Safety Guide: Bopindolol Malonate Handling &amp; PPE

[1] Executive Summary & Risk Profile Bopindolol Malonate is a potent, non-selective beta-adrenergic antagonist with intrinsic sympathomimetic activity (ISA). While its acute oral toxicity (LD50 ~824 mg/kg in rats) classi...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary & Risk Profile

Bopindolol Malonate is a potent, non-selective beta-adrenergic antagonist with intrinsic sympathomimetic activity (ISA). While its acute oral toxicity (LD50 ~824 mg/kg in rats) classifies it as Harmful rather than Fatal, this metric is deceptive for laboratory researchers.

The Critical Safety Distinction: The primary risk in a laboratory setting is not acute lethality, but pharmacological activation . As a potent drug substance, airborne concentrations far below the toxic threshold can induce significant physiological effects, including bradycardia, hypotension, and bronchospasm (particularly in asthmatics).

We treat Bopindolol Malonate as an Occupational Exposure Band (OEB) 4 compound. This requires high containment strategies, prioritizing engineering controls over simple PPE.

Physicochemical Hazard Data
ParameterValueOperational Implication
CAS Number 82857-38-3Unique identifier for inventory tracking.
Molecular Weight 484.5 g/mol High MW suggests lower volatility, but dust remains a risk.
Physical State White/Off-white PowderHigh Risk: Aerosolization during weighing.
Solubility Soluble in DMSO, MethanolSkin absorption risk increases when solubilized.
Target Organs Heart, Lungs (Bronchi)Monitor for dizziness, shortness of breath.

Risk Assessment Logic

Effective safety is not about memorizing rules; it is about understanding the flow of risk. The following logic diagram illustrates how we determine the necessary controls based on the state of the chemical.

RiskLogic Start Bopindolol Malonate (Source) State Physical State? Start->State Solid Solid / Powder State->Solid Weighing Liquid Solubilized (Liquid) State->Liquid Pipetting Risk_Inhale Risk: Inhalation (Bronchospasm) Solid->Risk_Inhale Risk_Dermal Risk: Transdermal (Systemic Absorption) Liquid->Risk_Dermal Control_Eng Control: Fume Hood / Isolator (HEPA) Risk_Inhale->Control_Eng Control_PPE Control: Double Nitrile + Sleeves Risk_Dermal->Control_PPE

Figure 1: Risk Assessment Logic Flow. Note that engineering controls (HEPA filtration) are the primary defense against powder inhalation, while PPE is the primary defense against liquid splashes.

Personal Protective Equipment (PPE) Matrix

Do not rely on "standard lab PPE." Use this tiered approach based on the specific operation.

PPE ComponentTier 1: Low Energy (Closed vial transport, microscopy)Tier 2: High Energy / Open Handling (Weighing, Solubilization, Syringe filtration)
Respiratory Surgical Mask (Product protection only)N95 Minimum ; P100 or PAPR recommended if outside a certified fume hood.
Ocular Safety Glasses with side shieldsChemical Splash Goggles (fit over glasses).
Dermal (Hand) Single Nitrile Gloves (0.11 mm)Double Nitrile Gloves (Outer: 0.11mm, Inner: 0.08mm). Change immediately upon splash.
Dermal (Body) Standard Lab Coat (Cotton/Poly)Tyvek® Sleeves or Disposable Lab Gown (impervious front).
Engineering General Lab VentilationChemical Fume Hood (Face velocity 80-100 fpm) or Glove Box.

Operational Protocol: Weighing & Solubilization

The moment of highest risk is transferring the dry powder to the balance. Static electricity can cause the powder to "jump" and aerosolize.

Step-by-Step Methodology
  • Preparation:

    • Activate the Fume Hood. Verify flow alarm is silent.

    • Place a static-dissipative mat or wipe down the balance area with an anti-static wipe.

    • Don Tier 2 PPE (Double gloves, goggles, N95/P100).

  • Weighing (The "Tare-First" Method):

    • Why: Minimizes open container time.

    • Tare the receiving vial (with lid) before opening the source container.

    • Open the Bopindolol source container inside the hood, at least 6 inches from the sash.

    • Use a disposable spatula. Transfer gently to avoid dust generation.

    • Critical: If powder spills on the balance, do not blow it off. Wipe with a damp tissue (methanol-moistened) to solubilize and capture it.

  • Solubilization:

    • Add solvent (e.g., DMSO) to the vial immediately after weighing.

    • Cap tightly and vortex.

    • Scientific Insight: Once in solution, the inhalation risk drops near zero, but the permeation risk (skin absorption) increases. DMSO is a penetrant carrier; it will drag the Bopindolol through your gloves if spilled.

  • Decontamination:

    • Wipe the exterior of the vial with ethanol/methanol before removing it from the hood.

    • Dispose of the outer pair of gloves as hazardous waste inside the hood.

Emergency Response & Exposure Management

In the event of exposure, rapid action is required to prevent systemic beta-blockade.

EmergencyResponse Exposure Exposure Incident Type Identify Route Exposure->Type Skin Skin/Eye Contact Type->Skin Inhale Inhalation/Ingestion Type->Inhale Action_Skin 1. Remove Clothing 2. Flush 15 mins 3. Do NOT scrub Skin->Action_Skin Action_Inhale 1. Move to Fresh Air 2. Do NOT induce vomiting 3. 911 / Medical Support Inhale->Action_Inhale Monitor Medical Monitoring: Bradycardia, Hypotension Action_Skin->Monitor Action_Inhale->Monitor Treatment Clinical Intervention: Glucagon / Atropine (Clinical Staff Only) Monitor->Treatment If symptomatic

Figure 2: Emergency Response Workflow. Immediate removal of the agent is the priority. Medical monitoring focuses on cardiovascular stability.

First Aid Specifics:

  • Ingestion: Do NOT induce vomiting. The risk of aspiration pneumonia combined with beta-blockade is severe.

  • Antidote Note: While researchers should not self-medicate, emergency responders should be informed that this is a Beta-Blocker . Glucagon is the standard antidote for severe toxicity [1].

Disposal & Environmental Safety

Bopindolol Malonate is an active pharmaceutical ingredient (API) and must not enter the water supply.[1]

  • Solid Waste: Collect vials, contaminated gloves, and spatulas in a dedicated "Cytotoxic/API" waste stream (usually a blue or white bin, distinct from biohazard).

  • Liquid Waste: Collect in a dedicated carboy labeled "Beta-Blocker Solutions." Do not mix with oxidizers.[2]

  • Destruction: The only validated disposal method is High-Temperature Incineration (>1000°C) to ensure complete thermal decomposition of the malonate salt and the indole ring structure.

References

  • Medscape Reference. (2023). Beta-Blocker Toxicity Treatment & Management.[3][4][5] Retrieved from

  • Cayman Chemical. (2025).[6][7][8] Bopindolol (malonate) Safety Data Sheet.[8][9] Retrieved from

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 5282146, Bopindolol. Retrieved from

  • Taylor & Francis. (2025). Beta-Blocker Ingestion: An Evidence-Based Consensus Guideline.[10] Retrieved from

Sources

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